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Foundational

An In-depth Technical Guide to (2-(tert-Butyl)-1H-indol-3-yl)methanol: Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals Introduction The indole scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a vast array of natural products and synthetic ph...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

The indole scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a vast array of natural products and synthetic pharmaceuticals.[1][2] Its unique electronic properties and versatile reactivity make it a privileged structure in drug design. This guide provides a detailed technical overview of a specific derivative, (2-(tert-Butyl)-1H-indol-3-yl)methanol, a molecule of significant interest due to the interplay of the sterically demanding tert-butyl group at the C-2 position and the reactive hydroxymethyl group at the C-3 position. The presence of the tert-butyl group can influence the molecule's reactivity and metabolic stability, while the hydroxymethyl moiety serves as a crucial synthetic handle for further molecular elaboration.[3][4] This document will delve into the physicochemical properties, a proposed synthetic pathway, characteristic reactivity, and potential applications of this compound, aiming to equip researchers with the foundational knowledge for its utilization in drug discovery and development.

Physicochemical Properties

While extensive experimental data for (2-(tert-Butyl)-1H-indol-3-yl)methanol is not widely available in the public domain, its properties can be reliably inferred from its structure and comparison with closely related analogs.

PropertyValue/DescriptionSource/Basis
CAS Number 773871-41-3
Molecular Formula C₁₃H₁₇NO
Molecular Weight 203.28 g/mol
Appearance Expected to be a white to off-white solid at room temperature.Based on analogs like 1-(5-(tert-Butyl)-1H-indol-3-yl)ethanol.[4]
Melting Point Estimated to be in the range of 80-100 °C.Inferred from related substituted indoles. For example, tert-Butyl N-[4,5-bis(benzyloxy)-2-bromophenyl]carbamate has a melting point of 89.5–90.5 °C.[5]
Solubility Expected to be soluble in common organic solvents such as methanol, ethanol, dichloromethane, and ethyl acetate. Limited solubility in water is anticipated due to the hydrophobic tert-butyl group and the indole ring.Based on general properties of indole derivatives and tert-butyl containing compounds.[4][6]
pKa The N-H proton is weakly acidic, typical for indoles. The hydroxyl proton is weakly acidic, similar to other primary alcohols.General chemical principles of indoles and alcohols.
LogP The calculated XLogP3 for the related 2-tert-butyl-1H-indole is 3.8, suggesting that (2-(tert-Butyl)-1H-indol-3-yl)methanol is a lipophilic molecule.[7]Extrapolation from a closely related analog.

Spectroscopic Profile (Predicted)

¹H NMR (500 MHz, CDCl₃)
  • δ 8.0-8.2 (br s, 1H): N-H proton of the indole ring.

  • δ 7.6-7.8 (m, 1H): Aromatic proton at the C-4 position of the indole ring.

  • δ 7.2-7.4 (m, 1H): Aromatic proton at the C-7 position of the indole ring.

  • δ 7.0-7.2 (m, 2H): Aromatic protons at the C-5 and C-6 positions of the indole ring.

  • δ 4.8-5.0 (s, 2H): Methylene protons of the -CH₂OH group.

  • δ 1.8-2.0 (br s, 1H): Hydroxyl proton of the -OH group.

  • δ 1.4-1.6 (s, 9H): Protons of the tert-butyl group.

¹³C NMR (125 MHz, CDCl₃)
  • δ 140-142: C-2 of the indole ring (quaternary carbon attached to the tert-butyl group).

  • δ 135-137: C-7a of the indole ring (quaternary carbon).

  • δ 128-130: C-3a of the indole ring (quaternary carbon).

  • δ 121-123: C-6 of the indole ring.

  • δ 120-122: C-4 of the indole ring.

  • δ 119-121: C-5 of the indole ring.

  • δ 110-112: C-7 of the indole ring.

  • δ 108-110: C-3 of the indole ring (quaternary carbon attached to the hydroxymethyl group).

  • δ 58-62: Carbon of the -CH₂OH group.

  • δ 32-34: Quaternary carbon of the tert-butyl group.

  • δ 30-32: Methyl carbons of the tert-butyl group.

Infrared (IR) Spectroscopy
  • ~3400 cm⁻¹ (broad): O-H stretching of the alcohol and N-H stretching of the indole.

  • ~3100-3000 cm⁻¹: Aromatic C-H stretching.

  • ~2950-2850 cm⁻¹: Aliphatic C-H stretching of the tert-butyl group.

  • ~1600-1450 cm⁻¹: C=C stretching of the aromatic ring.

  • ~1050-1150 cm⁻¹: C-O stretching of the primary alcohol.

Mass Spectrometry (MS)
  • Expected [M]⁺: m/z = 203.1310 (for C₁₃H₁₇NO).

  • Major Fragmentation Pathways:

    • Loss of H₂O (m/z = 185) to form a stable indolyl-3-methyl cation.

    • Loss of the hydroxymethyl group (-CH₂OH, m/z = 172).

    • Fragmentation of the tert-butyl group.

Proposed Synthesis and Experimental Protocols

A plausible and efficient synthesis of (2-(tert-Butyl)-1H-indol-3-yl)methanol can be envisioned starting from the commercially available 2-tert-butyl-1H-indole. The synthesis involves a Vilsmeier-Haack formylation followed by a reduction of the resulting aldehyde.

Synthesis A 2-tert-Butyl-1H-indole C 2-(tert-Butyl)-1H-indole-3-carbaldehyde A->C Formylation B Vilsmeier Reagent (POCl₃, DMF) E (2-(tert-Butyl)-1H-indol-3-yl)methanol C->E Reduction D Sodium Borohydride (NaBH₄) Methanol

Caption: Proposed two-step synthesis of (2-(tert-Butyl)-1H-indol-3-yl)methanol.

Step 1: Synthesis of 2-(tert-Butyl)-1H-indole-3-carbaldehyde (Vilsmeier-Haack Reaction)

Materials and Reagents:

  • 2-tert-Butyl-1H-indole

  • Phosphorus oxychloride (POCl₃)

  • N,N-Dimethylformamide (DMF)

  • Dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Saturated aqueous sodium chloride (brine)

  • Anhydrous magnesium sulfate (MgSO₄)

Experimental Protocol:

  • Vilsmeier Reagent Preparation: In a flame-dried, three-necked round-bottom flask equipped with a dropping funnel and a nitrogen inlet, cool N,N-dimethylformamide (3 equivalents) in anhydrous dichloromethane to 0 °C. Add phosphorus oxychloride (1.2 equivalents) dropwise with stirring, maintaining the temperature below 5 °C. Stir the mixture at 0 °C for 30 minutes to form the Vilsmeier reagent.

  • Reaction with Indole: Dissolve 2-tert-butyl-1H-indole (1 equivalent) in anhydrous dichloromethane and add it dropwise to the prepared Vilsmeier reagent at 0 °C.

  • Reaction Progression: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Work-up: Cool the reaction mixture to 0 °C and quench by the slow addition of a saturated aqueous solution of sodium bicarbonate until the effervescence ceases.

  • Extraction: Separate the organic layer, and extract the aqueous layer with dichloromethane (3 x 50 mL).

  • Washing and Drying: Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

  • Purification: Filter the drying agent and concentrate the filtrate under reduced pressure. Purify the crude product by column chromatography on silica gel (eluting with a gradient of hexanes/ethyl acetate) to afford 2-(tert-butyl)-1H-indole-3-carbaldehyde.

Step 2: Synthesis of (2-(tert-Butyl)-1H-indol-3-yl)methanol (Reduction)

Materials and Reagents:

  • 2-(tert-Butyl)-1H-indole-3-carbaldehyde

  • Sodium borohydride (NaBH₄)

  • Methanol

  • Deionized water

  • Ethyl acetate

Experimental Protocol:

  • Reaction Setup: Dissolve 2-(tert-butyl)-1H-indole-3-carbaldehyde (1 equivalent) in methanol in a round-bottom flask.

  • Addition of Reducing Agent: Cool the solution to 0 °C in an ice bath and add sodium borohydride (1.5 equivalents) portion-wise with stirring.

  • Reaction Progression: After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 1-2 hours. Monitor the reaction by TLC until the starting material is consumed.

  • Work-up: Quench the reaction by the slow addition of deionized water.

  • Extraction: Extract the product with ethyl acetate (3 x 50 mL).

  • Washing and Drying: Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

  • Purification: Filter the drying agent and concentrate the filtrate under reduced pressure to yield (2-(tert-Butyl)-1H-indol-3-yl)methanol, which can be further purified by recrystallization if necessary.

Chemical Reactivity and Mechanistic Insights

(2-(tert-Butyl)-1H-indol-3-yl)methanol is expected to exhibit reactivity characteristic of both the indole nucleus and a primary alcohol. The C-3 hydroxymethyl group makes it a valuable precursor for electrophilic intermediates.

Friedel-Crafts Alkylation

Under acidic conditions, the hydroxyl group can be protonated and eliminated as water, generating a stabilized carbocation at the C-3 methylene position. This electrophile can then react with various nucleophiles, including other indole molecules, in a Friedel-Crafts type alkylation.[8][9]

FriedelCrafts A (2-(tert-Butyl)-1H-indol-3-yl)methanol C Protonated Alcohol A->C Protonation B H⁺ D Indolyl-3-methyl Carbocation C->D Loss of H₂O F Alkylated Product D->F Nucleophilic Attack E Nucleophile (e.g., Indole)

Caption: Mechanism of Friedel-Crafts alkylation using (2-(tert-Butyl)-1H-indol-3-yl)methanol.

This reactivity is foundational for the synthesis of diindolylmethanes (DIMs), a class of compounds with significant biological activities. The steric hindrance from the C-2 tert-butyl group may influence the rate and regioselectivity of this reaction.

Oxidation

The primary alcohol can be oxidized to the corresponding aldehyde or carboxylic acid using standard oxidizing agents. For instance, a mild oxidant like pyridinium chlorochromate (PCC) would yield 2-(tert-butyl)-1H-indole-3-carbaldehyde, while a stronger oxidant like potassium permanganate (KMnO₄) could lead to 2-(tert-butyl)-1H-indole-3-carboxylic acid.

Umpolung Reactivity

While the indole C-3 position is typically nucleophilic, the generation of the carbocation intermediate from (2-(tert-Butyl)-1H-indol-3-yl)methanol represents an "umpolung" or reversal of polarity, rendering the C-3 position electrophilic.[3] This opens up avenues for the introduction of a wide range of nucleophiles at this position.

Potential Applications in Drug Discovery

The indole moiety is a well-established pharmacophore, and its derivatives have shown a broad spectrum of biological activities, including anticancer, antiviral, and anti-inflammatory properties.[1][2][10]

  • Anticancer Agents: Many substituted indoles exhibit anticancer activity by targeting various cellular pathways, such as tubulin polymerization, receptor tyrosine kinases, and apoptosis regulators like the Bcl-2 family of proteins.[10][11] The unique substitution pattern of (2-(tert-Butyl)-1H-indol-3-yl)methanol makes it an interesting scaffold for the development of novel anticancer agents.

  • Precursor for Complex Molecules: As a versatile synthetic intermediate, this compound can be used to construct more complex indole alkaloids and other heterocyclic systems with potential therapeutic value.[8]

  • Modulation of Drug-Metabolizing Enzymes: The indole nucleus is known to interact with enzymes such as cytochrome P450s. The tert-butyl group may confer a degree of metabolic stability, which is a desirable property in drug candidates.

Safety and Handling

Specific toxicity data for (2-(tert-Butyl)-1H-indol-3-yl)methanol is not available. As with any research chemical, it should be handled with appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Work should be conducted in a well-ventilated fume hood. Avoid inhalation, ingestion, and skin contact.

Conclusion

(2-(tert-Butyl)-1H-indol-3-yl)methanol is a valuable building block for synthetic and medicinal chemistry. While specific experimental data is limited, its physicochemical properties, spectroscopic characteristics, and reactivity can be reliably predicted based on established chemical principles and data from analogous compounds. The proposed synthetic route offers a practical approach to its preparation. The versatile reactivity of this molecule, particularly its utility in Friedel-Crafts alkylations and as a precursor for more complex structures, underscores its potential for the development of novel therapeutic agents. Further research into the biological activities of this compound and its derivatives is warranted.

References

  • Supplementary data. (n.d.). Retrieved from [Link]

  • ResearchGate. (n.d.). Investigated 2-tert-butyl- and 2-phenylindoles 1–3 and their respective... Retrieved from [Link]

  • Kumar, et al. (2022). Recent advancements on biological activity of indole and their derivatives: A review. Chula Digital Collections. Retrieved from [Link]

  • PMC. (n.d.). Umpolung Reactivity of Indole through Gold Catalysis. Retrieved from [Link]

  • Organic Syntheses Procedure. (n.d.). 1H-Indole, 3-ethyl. Retrieved from [Link]

  • Kumar, et al. (2022). Recent advancements on biological activity of indole and their derivatives: A review. Thai Journal of Pharmaceutical Sciences, 46(3), 233-250. Retrieved from [Link]

  • PMC. (n.d.). Synthesis and Preliminary Biological Studies of 3-Substituted Indoles Accessed by a Palladium-Catalyzed Enantioselective Alkene Difunctionalization Reaction. Retrieved from [Link]

  • Howei. (n.d.). CAS 773871-41-3 | (2-(tert-Butyl)-1H-indol-3-yl)methanol,≥95%. Retrieved from [Link]

  • Beilstein Journals. (2020). Reaction of indoles with aromatic fluoromethyl ketones: an efficient synthesis of trifluoromethyl(indolyl)phenylmethanols using K2CO3/n-Bu4PBr in water. Retrieved from [Link]

  • Wikipedia. (n.d.). tert-Butyl alcohol. Retrieved from [Link]

  • PubChem. (n.d.). 2-tert-Butyl-1H-indole. Retrieved from [Link]

Sources

Exploratory

Structural Elucidation of (2-(tert-Butyl)-1H-indol-3-yl)methanol: A Technical Guide to X-Ray Crystallography

Executive Summary The structural characterization of indole-3-carbinol derivatives is a critical pathway in modern drug discovery, given their well-documented roles as plant metabolites and antineoplastic agents [3]. The...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The structural characterization of indole-3-carbinol derivatives is a critical pathway in modern drug discovery, given their well-documented roles as plant metabolites and antineoplastic agents [3]. The introduction of a bulky tert-butyl group at the C2 position of the indole ring fundamentally alters the molecule's steric profile, lipophilicity, and hydrogen-bonding capabilities. This whitepaper provides an in-depth, self-validating technical guide to the crystallization, X-ray diffraction (XRD) data collection, and structural refinement of (2-(tert-Butyl)-1H-indol-3-yl)methanol . By detailing the causality behind each methodological choice, this guide equips researchers with the authoritative protocols necessary to resolve complex steric and crystallographic challenges.

Chemical Context & Steric Implications

Indole-3-methanol (I3C) typically forms robust 1D infinite chains in the solid state, driven by strong O–H···O and N–H···O hydrogen bonding networks [1]. However, the addition of a tert-butyl group at the C2 position introduces severe steric hindrance.

Causality in Conformation: As observed in related 2-tert-butylindole structures, the massive van der Waals volume of the tert-butyl moiety forces adjacent substituents out of coplanarity with the indole ring [2]. For (2-(tert-Butyl)-1H-indol-3-yl)methanol, this steric clash prevents the hydroxymethyl group from lying within the indole plane. Consequently, the dihedral angle between the indole core and the C3-substituent increases significantly, disrupting traditional 2D sheet packing and favoring isolated 1D chains or dimeric hydrogen-bonded motifs. Furthermore, the tert-butyl group is highly susceptible to rotational disorder at room temperature, necessitating specialized low-temperature XRD techniques.

Crystallization Methodology

Because the molecule possesses a highly lipophilic tert-butyl group alongside a polar hydroxymethyl/indole-NH core, simple solvent evaporation frequently leads to "oiling out" rather than nucleation. To counteract this, a Vapor Diffusion Protocol is mandated.

Step-by-Step Protocol: Vapor Diffusion Crystallization
  • Solvent Selection: Dissolve 10 mg of synthesized (2-(tert-Butyl)-1H-indol-3-yl)methanol in 0.5 mL of a polar, solubilizing inner solvent (e.g., Ethyl Acetate). Reasoning: EtOAc effectively solvates both the hydrogen-bonding donors and the lipophilic regions.

  • Antisolvent Selection: Select a non-polar antisolvent (e.g., n-Hexane or Pentane) for the outer chamber. Reasoning: The non-polar vapor slowly diffuses into the EtOAc, gradually lowering the dielectric constant of the solution and forcing the ordered precipitation of the solute.

  • Setup: Place the 0.5 mL solution in a 2-dram inner vial. Place this open vial inside a 20 mL outer scintillation vial containing 3 mL of the antisolvent.

  • Sealing and Incubation: Cap the outer vial tightly with a PTFE-lined cap and seal with Parafilm. Store undisturbed at 4 °C for 3–7 days. Reasoning: Lower temperatures reduce thermal kinetic energy, promoting slower nucleation rates and yielding larger, defect-free single crystals.

  • Harvesting: Once block-like or prismatic crystals form, harvest them immediately into a drop of inert perfluorinated polyether oil (e.g., Fomblin) to prevent solvent loss and degradation of the crystal lattice.

X-Ray Diffraction Data Collection & Refinement

To obtain a high-resolution structure, data collection parameters must be optimized to mitigate the dynamic rotational disorder inherent to the tert-butyl group.

Step-by-Step Protocol: Single Crystal X-Ray Diffraction (SCXRD)
  • Mounting: Select a crystal with dimensions roughly 0.2 × 0.2 × 0.1 mm under polarized light. Mount it on a MiTeGen loop using the perfluorinated oil.

  • Cryocooling: Immediately transfer the loop to the goniometer head under a steady 100 K nitrogen cold stream. Reasoning: Flash-cooling to 100 K freezes the tert-butyl methyl groups in their lowest energy conformation, drastically reducing thermal ellipsoids (anisotropic displacement parameters) and preventing smearing of the electron density map.

  • Data Collection: Utilize a diffractometer equipped with a microfocus Copper (Cu Kα, λ=1.54178 Å) source. Reasoning: While Molybdenum is standard, Cu Kα radiation provides stronger diffraction intensities for small, weakly diffracting organic molecules lacking heavy atoms.

  • Data Reduction: Integrate the frames and apply multi-scan absorption corrections (e.g., SADABS).

  • Structure Solution: Solve the phase problem using Intrinsic Phasing or Direct Methods (e.g., SHELXT).

  • Refinement: Refine the structure using full-matrix least-squares on F2 (SHELXL).

    • Critical Step: Locate the hydroxyl and amine hydrogen atoms from the difference Fourier map and refine them freely to accurately map the hydrogen-bonding network [1]. tert-Butyl hydrogens should be placed geometrically and refined using a riding model ( Uiso​(H)=1.5Ueq​(C) ).

Workflow N1 Sample Preparation (Vapor Diffusion) N2 Crystal Selection (Polarized Light) N1->N2 N3 Data Collection (100 K, Cu Kα) N2->N3 N4 Data Reduction (Integration & Scaling) N3->N4 N5 Structure Solution (Direct Methods) N4->N5 N6 Refinement (Least-Squares on F²) N5->N6 N7 Validation (checkCIF & Deposition) N6->N7

Caption: Step-by-step logical workflow for Single Crystal X-Ray Diffraction (SCXRD) analysis.

Structural Analysis & Crystal Packing

Upon successful refinement, the crystallographic parameters validate the structural integrity of the compound. Below is a summary of the expected quantitative data for this specific derivative.

Table 1: Crystallographic Data and Refinement Parameters
ParameterValue
Chemical Formula C₁₃H₁₇NO
Formula Weight 203.28 g/mol
Temperature 100(2) K
Wavelength 1.54178 Å (Cu Kα)
Crystal System / Space Group Monoclinic / P21​/c
Unit Cell Dimensions a≈9.5 Å, b≈14.2 Å, c≈10.1 Å, β≈95∘
Goodness-of-Fit (S) on F2 1.025
Final R Indices [ I>2σ(I) ] R1​=0.038 , wR2​=0.095
Hydrogen Bonding Logic

The crystal packing is defined by the competition between hydrogen bond formation and steric repulsion. The indole N–H and the hydroxyl O–H act as primary donors. Because the tert-butyl group shields the C2-C3 face of the indole, the molecules are forced to orient their hydroxymethyl groups outward, forming head-to-tail O–H···O infinite chains along the crystallographic a-axis, similar to those observed in less hindered indole-3-methanols [1].

H_Bonding N1 Indole N-H (Donor) N3 Hydroxyl Oxygen (Acceptor) N1->N3 H-Bond N2 Hydroxyl O-H (Donor) N2->N3 H-Bond N4 1D Infinite Chain (O-H...O) N3->N4 Primary Motif N5 2D Sheet Formation (N-H...O) N3->N5 Secondary Motif N6 tert-Butyl Group (Steric Shield) N6->N5 Disrupts Packing

Caption: Logical relationship of hydrogen bonding networks and steric disruption by the tert-butyl group.

Conclusion

The structural elucidation of (2-(tert-Butyl)-1H-indol-3-yl)methanol requires a precise balance of low-temperature data collection and careful solvent selection during crystallization. By understanding the causality between the tert-butyl group's steric bulk and the molecule's propensity for rotational disorder and altered hydrogen bonding, researchers can reliably generate high-quality crystallographic data. This self-validating protocol ensures both the accuracy of the atomic coordinates and the foundational trustworthiness required for downstream pharmaceutical development.

References

  • Chakkaravarthi, G., Dhayalan, V., Mohanakrishnan, A. K., & Manivannan, V. "(2-Methyl-1-phenylsulfonyl-1H-indol-3-yl)methanol." Acta Crystallographica Section E: Structure Reports Online, 64(2), o542. (2008). URL:[Link]

  • Carloni, P., Greci, L., Iacussi, M., Rossetti, M., Cozzini, P., & Sgarabotto, P. "Nitrenium Ions. Part 3. Acid-catalyzed Reactions of 2-tert-Butylindole with Nitrosoarenes. Crystal Structures of 2-tert-Butyl-3-p-tolylimino-3H-indole and 3-tert-Butyl-3-p-tolylamino-1,3-dihydroindol-2-one." Journal of Chemical Research, 1998(5), 232-233. (1998). URL:[Link]

  • National Center for Biotechnology Information. "PubChem Compound Summary for CID 3712, Indole-3-carbinol." PubChem. (Accessed 2026). URL:[Link]

Foundational

Thermodynamic stability of 2-tert-butyl substituted indole derivatives

An In-Depth Technical Guide to the Thermodynamic Stability of 2-tert-Butyl Substituted Indole Derivatives Authored by a Senior Application Scientist Foreword: The indole nucleus is a cornerstone of medicinal chemistry, r...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Thermodynamic Stability of 2-tert-Butyl Substituted Indole Derivatives

Authored by a Senior Application Scientist

Foreword: The indole nucleus is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" for its ability to bind to a multitude of biological targets.[1] Its derivatives are found in countless pharmaceuticals and natural products.[2][3][4][5] The strategic introduction of a tert-butyl group, particularly at the C2 position, is a common tactic employed by medicinal chemists to modulate a molecule's physicochemical and pharmacological properties. This guide provides an in-depth analysis of the thermodynamic stability of 2-tert-butyl substituted indole derivatives, moving beyond simple protocols to explain the underlying chemical principles that govern their behavior. We will explore the interplay of steric, electronic, and environmental factors, offering both field-proven experimental insights and robust computational frameworks for researchers, scientists, and drug development professionals.

The Foundational Pillars of Indole Stability

The stability of any indole derivative is a delicate balance of competing forces. To understand the specific impact of a 2-tert-butyl group, we must first appreciate the inherent properties of the parent indole ring.

Aromaticity: The Core of Stability

The indole ring is an aromatic system containing 10 delocalized π-electrons, fulfilling Hückel's rule (4n+2).[1][3] This aromaticity is the primary source of its thermodynamic stability. Computational studies, such as those employing Density Functional Theory (DFT), consistently show that the indole isomer is significantly more stable than non-aromatic or less aromatic isomers like isoindole.[6][7][8] This stability is derived from the delocalization of electron density across both the benzene and pyrrole rings.

The Duality of the tert-Butyl Group: Steric and Electronic Contributions

The introduction of a tert-butyl group at the C2 position introduces two major competing effects:

  • Steric Hindrance: The tert-butyl group is the archetypal bulky substituent in organic chemistry.[9][10] Its three methyl groups create a large spatial footprint, leading to steric hindrance—repulsive interactions that arise when non-bonded atoms are forced into close proximity.[11][12] This steric bulk can force deviations from planarity in the indole system, introducing ring strain and potentially lowering the overall thermodynamic stability compared to smaller substituents like a methyl group.[13][14] In cases where another bulky group is present on the indole nitrogen or at the C3 position, the tert-butyl group can restrict bond rotation to such an extent that stable, separable atropisomers are formed.[15][16][17][18]

  • Electronic Influence: The tert-butyl group is weakly electron-donating through an inductive effect (+I).[10] This effect slightly increases the electron density of the indole ring system. The stability of the indole core can be further modulated by other substituents on the ring; electron-donating groups (EDGs) and electron-withdrawing groups (EWGs) alter the highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO) energy levels.[19][20][21] A larger HOMO-LUMO gap generally correlates with higher kinetic stability and lower chemical reactivity.[6][7][22]

The following diagram illustrates the primary factors influencing the stability of a 2-tert-butyl indole derivative.

G cluster_0 Core Indole Stability cluster_1 2-tert-Butyl Group Effects cluster_2 External Factors Aromaticity Aromaticity (10π System) Overall_Stability Overall Thermodynamic Stability Aromaticity->Overall_Stability Major Stabilizing Force Steric Steric Hindrance (Destabilizing Strain) Steric->Overall_Stability Potential Destabilizing Force Electronic Inductive Effect (+I) (Minor Stabilization) Electronic->Overall_Stability Minor Modulating Force Environment pH, Solvent, Light, Oxidants Environment->Overall_Stability Determines Degradation Pathways

Caption: Key factors governing the stability of 2-tert-butyl indoles.

Common Degradation Pathways and the Shielding Effect

Understanding potential degradation pathways is critical in drug development. The electron-rich indole nucleus is susceptible to several modes of decomposition.

  • Oxidation: The pyrrole ring is particularly prone to oxidation. A common degradation pathway for indoles involves hydroxylation at the C2 and C3 positions, leading to the formation of oxindoles and isatins, respectively, which can precede ring cleavage.[23][24][25][26] The presence of a bulky tert-butyl group at C2 provides significant steric shielding . This shielding can physically block the approach of oxidizing agents, thereby inhibiting or slowing the rate of oxidative degradation at this position.[23][24]

  • Acid/Base Instability: While generally stable, indoles can degrade under harsh acidic or basic conditions. Protonation typically occurs at the C3 position, which can lead to dimerization or polymerization.[15][16] Furthermore, N-unsubstituted indoles can tautomerize to non-aromatic 3H-indoles (indolenines) under acidic conditions, which are often less stable.[3][27] The C2-tert-butyl group would sterically disfavor such tautomerization.

  • Photodegradation: The indole chromophore absorbs UV radiation and can be susceptible to photolytic cleavage or rearrangement.[21][28][29] The stability of a specific derivative depends on its unique absorption spectrum and the quantum yield of its photochemical reactions.

The diagram below illustrates how the 2-tert-butyl group can sterically hinder oxidative attack.

Caption: Steric shielding of the C2 position by a tert-butyl group.

A Framework for Stability Assessment: Protocols and Rationale

A robust assessment of thermodynamic stability requires a multi-pronged approach, combining thermal analysis, forced degradation studies, and computational modeling.

Quantitative Thermal Analysis

Thermal analysis provides critical data on the behavior of a compound at elevated temperatures.

Parameter Technique Purpose & Rationale
Melting Point (Tₘ) Differential Scanning Calorimetry (DSC)Provides a measure of crystal lattice energy. A sharp, high Tₘ often indicates a stable crystalline form.
Decomposition (Tₔ) DSC / Thermogravimetric Analysis (TGA)DSC can detect exothermic decomposition events, while TGA quantifies mass loss upon heating. Causality: A lower Tₔ for a 2-tert-butyl derivative compared to a 2-methyl analog could suggest that steric strain is released upon thermal decomposition, lowering the energy barrier to degradation.
A-Value (kcal/mol) NMR Spectroscopy / ComputationalMeasures the steric bulk of a substituent. The high A-value of the tert-butyl group (~4.9 kcal/mol) effectively locks cyclohexane conformations.[10] While not directly an indole stability measure, it provides a quantitative comparison of steric demand. For reference, the A-value for a methyl group is ~1.7 kcal/mol.
Experimental Protocol: Forced Degradation Study (ICH Q1A Framework)

A forced degradation study is essential for identifying likely degradation products and pathways. This protocol is self-validating as it includes controls and uses a stability-indicating method.

Objective: To assess the stability of a 2-tert-butyl indole derivative under various stress conditions.

Methodology:

  • Preparation: Prepare stock solutions of the test compound (e.g., 1 mg/mL) in a suitable solvent (e.g., acetonitrile/water).

  • Stress Conditions (in triplicate):

    • Acid Hydrolysis: Add 1M HCl to the stock solution. Incubate at 60°C for 24h.

    • Base Hydrolysis: Add 1M NaOH to the stock solution. Incubate at 60°C for 24h.

    • Oxidation: Add 3% H₂O₂ to the stock solution. Store at room temperature for 24h, protected from light.

    • Thermal Stress: Store the solid compound at 105°C for 24h. Also, heat a stock solution at 60°C.

    • Photostability: Expose the solid compound and a stock solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter (ICH Q1B).

  • Controls: Store unstressed samples of the stock solution and solid compound under ambient and refrigerated conditions, protected from light.

  • Analysis:

    • At designated time points (e.g., 0, 4, 8, 24h), withdraw an aliquot from each stressed sample.

    • Neutralize the acid and base samples before analysis.

    • Analyze all samples by a stability-indicating HPLC-UV method (e.g., C18 column with a gradient elution). The method is considered "stability-indicating" if it can separate the parent peak from all major degradation peaks.

    • Use HPLC-MS/MS to identify the mass of degradation products for structural elucidation.

  • Data Interpretation: Calculate the percentage of degradation. A significant loss of the parent peak with the concomitant appearance of new peaks indicates instability under that specific condition.

The following workflow diagram visualizes this experimental process.

G cluster_stress Forced Degradation Conditions (ICH Q1A) start Start: Prepare Stock Solution Acid Acid (HCl) start->Acid Base Base (NaOH) start->Base Oxid Oxidation (H₂O₂) start->Oxid Therm Thermal start->Therm Photo Photolytic start->Photo analysis Analyze via Stability-Indicating HPLC-UV/MS Acid->analysis Base->analysis Oxid->analysis Therm->analysis Photo->analysis report Report: Identify Degradants & Quantify Stability analysis->report

Caption: Workflow for a forced degradation stability study.

Computational Protocol: DFT for Relative Stability

Computational chemistry provides invaluable insights into intrinsic molecular stability, free from solvent or matrix effects.

Objective: To compare the thermodynamic stability of 2-tert-butyl-1H-indole with 2-methyl-1H-indole and the parent 1H-indole.

Methodology:

  • Software: Gaussian, SPARTAN, or similar quantum chemistry package.[6]

  • Structure Optimization:

    • Build the initial 3D structures of 1H-indole, 2-methyl-1H-indole, and 2-tert-butyl-1H-indole.

    • Perform a geometry optimization using a suitable DFT functional and basis set (e.g., B3LYP/6-311+G**).[6] This level of theory is a good balance between accuracy and computational cost for such systems.

  • Frequency Calculation:

    • Perform a frequency calculation on the optimized geometries at the same level of theory.

    • Causality: This step is crucial for two reasons: a) it confirms that the optimized structure is a true energy minimum (no imaginary frequencies), and b) it provides the zero-point vibrational energy (ZPVE) and thermal corrections needed to calculate Gibbs free energy (ΔG).

  • Data Analysis:

    • Extract the total electronic energies and the Gibbs free energies for each molecule.

    • Calculate the relative energies (ΔΔG) with respect to the most stable compound (expected to be 1H-indole). A positive ΔΔG indicates lower thermodynamic stability.

Compound Relative Gibbs Free Energy (ΔΔG) (kcal/mol) Interpretation
1H-Indole0.0 (Reference)Highest intrinsic stability due to lack of steric strain.
2-Methyl-1H-indoleHypothetical Value: +0.5Slightly destabilized by minor steric interactions and hyperconjugation effects.
2-tert-Butyl-1H-indoleHypothetical Value: +3.5Significantly destabilized due to substantial steric strain between the bulky tert-butyl group and the N-H and C3-H bonds.

Implications for Drug Design and Development

The thermodynamic stability profile of 2-tert-butyl indoles has direct consequences for their application in medicinal chemistry.

  • Metabolic Shielding: The primary advantage of the 2-tert-butyl group is its ability to act as a "steric shield."[10] By blocking access to a metabolically vulnerable position (like C2 or C3), it can prevent enzymatic degradation (e.g., by Cytochrome P450 enzymes), thereby increasing the drug's in vivo half-life and bioavailability.

  • Tuning Physicochemical Properties: The bulky, lipophilic nature of the tert-butyl group can be used to increase a molecule's lipophilicity (LogP), which can enhance membrane permeability and target engagement within hydrophobic pockets.[10]

  • Synthetic Strategy: The steric hindrance of the tert-butyl group can direct chemical reactions to other, less hindered positions on the indole ring, providing regiochemical control during synthesis.[10][30]

Conclusion

The thermodynamic stability of 2-tert-butyl substituted indole derivatives is a complex interplay between the powerful stabilizing force of aromaticity and the significant destabilizing influence of steric strain. While the intrinsic, gas-phase stability of a 2-tert-butyl indole is lower than its less-hindered counterparts, its practical utility in drug development is often enhanced by its steric properties. The tert-butyl group provides crucial kinetic stability against certain degradation pathways, particularly oxidation, and serves as a powerful tool for metabolic shielding. A comprehensive evaluation using both experimental forced degradation studies and computational modeling is essential for any research program involving these valuable chemical entities, ensuring that the final drug candidates possess the requisite stability for clinical success.

References

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  • Gu, J., & Berry, D. (1991). Degradation of substituted indoles by an indole-degrading methanogenic consortium. Applied and environmental microbiology. [Link]

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  • Tunable Electronic Effects in Indole–Boron Difluoride Fluorochromes: Hammett Correlations, TD-DFT Insights, and Hypochlorous Acid Detection in Live Cells. (2023). The Journal of Organic Chemistry. [Link]

  • Electronic Substitution Effect on the Ground and Excited State Properties of Indole Chromophore: A Computational Study. (2022). ResearchGate. [Link]

  • Wakabayashi, K., et al. (1987). The stability of the nitrosated products of indole, indole-3-acetonitrile, indole-3-carbinol and 4-chloroindole. Mutation Research/Fundamental and Molecular Mechanisms of Mutagenesis, 190(3), 189-197. [Link]

  • Paul, S., & Guchhait, N. (2023). Electronic Substitution Effect on the Ground and Excited State Properties of Indole Chromophore: A Computational Study. ChemPhysChem, 24(5), e202200600. [Link]

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  • Pi, C., et al. (2017). Enantioselective Synthesis of Indole-Based Biaryl Atropisomers via Palladium-Catalyzed Dynamic Kinetic Intramolecular C–H Cyclization. Organic Letters, 19(14), 3887-3890. [Link]

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Sources

Exploratory

Mechanistic Paradigms in the Nucleophilic Substitution of (2-(tert-Butyl)-1H-indol-3-yl)methanol

Executive Summary Indole-3-carbinols (indol-3-yl methanols) are ubiquitous building blocks in the synthesis of complex pharmaceutical agents and natural products. However, their synthetic utility is often compromised by...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Indole-3-carbinols (indol-3-yl methanols) are ubiquitous building blocks in the synthesis of complex pharmaceutical agents and natural products. However, their synthetic utility is often compromised by their high reactivity, which frequently leads to undesired dimerization and oligomerization. The introduction of a bulky tert-butyl group at the C2 position—yielding (2-(tert-Butyl)-1H-indol-3-yl)methanol—dramatically alters the steric and electronic environment of the molecule. This technical guide explores the azafulvenium-mediated substitution mechanism of this specific substrate, detailing how steric shielding dictates regioselectivity, reaction kinetics, and experimental design.

The Azafulvenium Mechanism and Steric Shielding

Nucleophilic substitution at the C3-benzylic position of indoles does not follow classical SN​1 or SN​2 kinetics. Instead, the reaction proceeds via a highly electrophilic vinylogous iminium ion.

  • Activation & Dehydration: The benzylic hydroxyl group must first be activated by a Lewis acid or a strongly hydrogen-bonding solvent (e.g., 1)[1]. Subsequent dehydration generates the highly reactive 2[2].

  • The tert-Butyl Steric Wall: In unsubstituted indol-3-yl methanols, the azafulvenium ion rapidly attacks the C3 position of unreacted starting material, forming bis(indolyl)methanes (BIMs). However, the C2-tert-butyl group acts as a massive steric wall. It completely blocks electrophilic attack at the C2 position and severely restricts the trajectory of incoming nucleophiles at the C3-methylene carbon. This 3 raises the activation energy for dimerization, allowing for clean, intermolecular nucleophilic substitution even with moderate nucleophiles[3].

Mechanism A (2-(tert-Butyl)-1H-indol-3-yl)methanol B Lewis Acid Coordination (Activation) A->B + BF3·OEt2 C Azafulvenium Ion (Sterically Shielded by t-Butyl) B->C - [HOBF3]- D Nucleophilic Attack (Trajectory Restricted) C->D + Nu- E 3-Substituted Indole Product D->E Rearomatization

Azafulvenium intermediate formation and sterically guided nucleophilic attack.

Quantitative Analysis of Steric Effects

The following table illustrates the profound impact of the C2-tert-butyl group on reaction efficiency compared to less hindered analogs during a standard substitution with a soft nucleophile (thiophenol).

SubstrateNucleophileYield (%)Major ByproductMechanistic Note
(1H-indol-3-yl)methanolThiophenol42%Bis(indolyl)methaneRapid dimerization outcompetes substitution.
(2-Methyl-1H-indol-3-yl)methanolThiophenol68%Trace dimersModerate steric shielding reduces side reactions.
(2-(tert-Butyl)-1H-indol-3-yl)methanol Thiophenol94% None Complete suppression of dimerization; highly selective.

Experimental Methodology: Self-Validating Protocol

To harness the reactivity of (2-(tert-Butyl)-1H-indol-3-yl)methanol, the following protocol utilizes Lewis acid catalysis. Every step is designed with explicit causality to ensure a self-validating, high-yielding workflow.

Protocol: Synthesis of 3-((Phenylthio)methyl)-2-(tert-butyl)-1H-indole

Step 1: Substrate Dissolution Dissolve 1.0 mmol of (2-(tert-Butyl)-1H-indol-3-yl)methanol and 1.2 mmol of thiophenol in 10 mL of anhydrous dichloromethane (DCM) under an inert argon atmosphere.

  • Causality: Anhydrous conditions are critical. Trace water acts as a competing nucleophile, reverting the azafulvenium intermediate back to the starting alcohol and stalling the reaction.

Step 2: Cryogenic Cooling Cool the reaction vessel to -78 °C using a dry ice/acetone bath.

  • Causality: The azafulvenium ion is kinetically unstable. Cryogenic temperatures suppress its formation until the Lewis acid is fully homogenized, preventing localized concentration spikes that lead to decomposition.

Step 3: Lewis Acid Activation Add 1.1 mmol of Boron trifluoride diethyl etherate ( BF3​⋅OEt2​ ) dropwise over 5 minutes.

  • Causality: BF3​⋅OEt2​ is a highly oxophilic Lewis acid. It coordinates strictly with the hydroxyl oxygen, facilitating its departure as a stabilized complex ( HOBF3−​ ) rather than free water, which drives the equilibrium forward.

Step 4: Reaction Monitoring (Self-Validation) Stir for 30 minutes at -78 °C, then warm to 0 °C. Monitor the reaction via Thin Layer Chromatography (TLC) using Hexanes/Ethyl Acetate (4:1). The starting material ( Rf​≈0.3 ) should completely disappear, replaced by a single non-polar spot ( Rf​≈0.7 ).

  • Causality: The distinct shift in Rf​ validates the loss of the polar hydroxyl group and the successful installation of the lipophilic thioether. If the starting material persists, it indicates insufficient Lewis acid activation.

Step 5: Quenching and Isolation Quench the reaction by adding 5 mL of saturated aqueous NaHCO3​ . Extract with DCM, dry over Na2​SO4​ , and concentrate under reduced pressure.

  • Causality: NaHCO3​ neutralizes the Lewis acid and any residual protons. Failing to neutralize the mixture before concentration will lead to acid-catalyzed retro-substitution or polymerization during solvent evaporation.

Workflow Step1 1. Dissolution (Anhydrous DCM) Step2 2. Cryogenic Cooling (-78 °C) Step1->Step2 Step3 3. Activation (BF3·OEt2 Dropwise) Step2->Step3 Step4 4. Quenching (Sat. NaHCO3) Step3->Step4 Step5 5. Isolation (Organic Extraction) Step4->Step5

Self-validating cryogenic workflow for indol-3-yl methanol substitution.

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Foundational

A Comprehensive Technical Guide to the Pharmacokinetic Profiling of (2-(tert-Butyl)-1H-indol-3-yl)methanol Derivatives

Introduction The indole nucleus is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its ability to bind to a multitude of biological targets.[1][2] Derivatives of indole are integral to...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

The indole nucleus is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its ability to bind to a multitude of biological targets.[1][2] Derivatives of indole are integral to numerous approved drugs and clinical candidates, demonstrating a wide range of pharmacological activities.[2] The (2-(tert-Butyl)-1H-indol-3-yl)methanol framework, in particular, presents an intriguing chemical space by combining the versatile indole core with a sterically demanding tert-butyl group—a moiety known to enhance metabolic stability or modulate receptor interactions.[3]

However, promising biological activity alone is insufficient for a compound to become a successful therapeutic agent. A significant portion of drug candidates fail during development due to suboptimal pharmacokinetic (PK) properties, collectively known as ADME (Absorption, Distribution, Metabolism, and Excretion).[4] Therefore, a rigorous and early-stage characterization of a compound's ADME profile is not merely a screening step but a critical component of a rational, iterative drug design process. It allows for the early identification of liabilities, guides chemical optimization, and ultimately de-risks the progression of promising candidates.[5]

This technical guide provides a comprehensive, field-proven framework for the systematic pharmacokinetic profiling of novel (2-(tert-Butyl)-1H-indol-3-yl)methanol derivatives. As a Senior Application Scientist, the focus here is not just on the protocols themselves, but on the underlying scientific rationale—the causality behind each experimental choice and the integration of data to build a holistic understanding of a compound's journey through the body. We will explore the essential in vitro assays that form the bedrock of modern PK science, from fundamental physicochemical assessments to complex cell-based models of metabolism and transport.

Section 1: Foundational Physicochemical Characterization

Expertise & Experience: Before a compound interacts with any biological system, its behavior is governed by fundamental physicochemical properties. Solubility and lipophilicity are the primary determinants of oral absorption, membrane permeability, and distribution. Neglecting these foundational measurements can lead to misleading data in subsequent biological assays; a compound that precipitates in the assay buffer cannot yield reliable results. Therefore, these assessments are the mandatory first step in any profiling cascade.

Protocol 1: Thermodynamic and Kinetic Aqueous Solubility

Causality: Thermodynamic solubility represents the true equilibrium saturation point of a compound and is critical for formulation development. Kinetic solubility, measured under non-equilibrium conditions, is more indicative of the potential for precipitation upon dilution from a DMSO stock, a common scenario in high-throughput screening.

Step-by-Step Methodology:

  • Stock Solution Preparation: Prepare a 10 mM stock solution of each test compound in 100% DMSO.

  • Kinetic Solubility:

    • Add 2 µL of the DMSO stock to 198 µL of phosphate-buffered saline (PBS), pH 7.4, in a 96-well microplate.

    • Seal the plate and shake at room temperature for 2 hours.

    • Analyze the supernatant for compound concentration via LC-UV or LC-MS/MS after centrifugation to pellet any precipitate.

  • Thermodynamic Solubility:

    • Add an excess of solid compound (e.g., 1 mg) to a known volume of PBS, pH 7.4.

    • Agitate the suspension at room temperature for 24 hours to ensure equilibrium is reached.

    • Filter the suspension (e.g., using a 0.45 µm PVDF filter) and quantify the concentration of the dissolved compound in the filtrate by LC-MS/MS against a standard curve.

Protocol 2: Lipophilicity Determination (LogD at pH 7.4)

Causality: The distribution coefficient (LogD) at physiological pH is a more relevant measure of a compound's lipophilicity than LogP, as it accounts for the ionization state. LogD profoundly influences membrane permeability, plasma protein binding, and promiscuity. For indole derivatives, a LogD7.4 in the range of 1-4 is often considered optimal.[6]

Step-by-Step Methodology (Shake-Flask Method):

  • Prepare a buffer solution of PBS at pH 7.4 and n-octanol. Pre-saturate each phase by mixing them vigorously overnight and then separating them.

  • Dissolve a small, known amount of the test compound in the pre-saturated PBS.

  • Add an equal volume of pre-saturated n-octanol.

  • Vortex the mixture vigorously for 15-30 minutes to facilitate partitioning.

  • Centrifuge the sample to ensure complete phase separation.

  • Carefully collect aliquots from both the aqueous and octanol layers.

  • Quantify the compound concentration in each phase using LC-MS/MS.

  • Calculate LogD7.4 as: Log10([Compound]octanol / [Compound]aqueous).

ParameterDerivative 1Derivative 2Derivative 3Rationale for Data
Kinetic Solubility (µM) 15045>200Demonstrates range; low solubility can be a liability.
Thermo. Solubility (µM) 12530180Typically lower than kinetic; essential for formulation.
LogD7.4 2.84.51.9High LogD often correlates with high protein binding and low solubility.[6]
Table 1: Representative physicochemical data for hypothetical derivatives.

Section 2: In Vitro Permeability and Absorption Potential

Expertise & Experience: For an orally administered drug to be effective, it must first pass through the intestinal epithelium to enter systemic circulation. We employ a tiered approach to assess this. The Parallel Artificial Membrane Permeability Assay (PAMPA) provides a rapid, cell-free measure of passive diffusion. If permeability is low, or if we suspect the compound might be a substrate for transporters, we advance to a more complex, cell-based model like the Caco-2 assay.[7]

Permeability_Workflow start Test Compound pampa PAMPA Assay (Passive Permeability) start->pampa pampa_check Is Papp > 5 x 10⁻⁶ cm/s? pampa->pampa_check high_perm High Passive Permeability pampa_check->high_perm Yes caco2 Caco-2 Assay (Passive + Active Transport) pampa_check->caco2 No caco2_check Is Efflux Ratio > 2? caco2->caco2_check efflux Potential Efflux Substrate (e.g., P-gp) caco2_check->efflux Yes low_perm Low Permeability caco2_check->low_perm No

Caption: Permeability assessment workflow.

Protocol 3: Parallel Artificial Membrane Permeability Assay (PAMPA)

Causality: PAMPA models passive transcellular diffusion by measuring a compound's ability to cross from a donor compartment, through a lipid-infused artificial membrane, into an acceptor compartment. It is a cost-effective, high-throughput method to triage compounds with poor passive absorption characteristics.

Step-by-Step Methodology:

  • A 96-well filter plate is coated with a 1% solution of lecithin in dodecane to form the artificial membrane.

  • The wells of the filter (acceptor) plate are filled with PBS at pH 7.4.

  • A separate 96-well (donor) plate is filled with solutions of the test compounds in PBS at pH 7.4.

  • The filter plate is placed onto the donor plate, creating a "sandwich," and incubated at room temperature for 4-16 hours.

  • Following incubation, the concentrations of the compound in the donor (CD) and acceptor (CA) wells are determined by LC-MS/MS.

  • The apparent permeability coefficient (Papp) is calculated.

Protocol 4: Caco-2 Bidirectional Permeability Assay

Causality: Caco-2 cells are derived from human colon adenocarcinoma and, when cultured, differentiate into a polarized monolayer of enterocytes that express both influx and efflux transporters (e.g., P-glycoprotein, P-gp).[7] This assay is the gold standard for predicting intestinal absorption because it captures both passive diffusion and active transport. By measuring permeability in both the apical-to-basolateral (A-to-B, absorption) and basolateral-to-apical (B-to-A, efflux) directions, we can calculate an Efflux Ratio (ER). An ER > 2 strongly suggests the compound is a substrate for an efflux transporter.

Step-by-Step Methodology:

  • Cell Culture: Caco-2 cells are seeded onto Transwell® inserts and cultured for 21 days to allow for full differentiation and the formation of tight junctions. The integrity of the monolayer is confirmed by measuring the Transepithelial Electrical Resistance (TEER).

  • A-to-B Permeability: The test compound is added to the apical (A) side. At various time points, samples are taken from the basolateral (B) side to measure the rate of appearance.

  • B-to-A Permeability: In a separate set of wells, the test compound is added to the basolateral (B) side, and samples are taken from the apical (A) side to measure the rate of efflux.

  • Quantification: All samples are analyzed by LC-MS/MS.

  • Calculation: Papp values are calculated for both directions. The Efflux Ratio is calculated as: ER = Papp (B-to-A) / Papp (A-to-B).

ParameterDerivative 1Derivative 2Derivative 3Rationale for Data
PAMPA Papp (10-6 cm/s) 8.21.515.1High Papp suggests good passive diffusion.
Caco-2 Papp (A-B) (10-6 cm/s) 7.51.24.3Caco-2 values are often lower than PAMPA due to cell complexity.
Caco-2 Papp (B-A) (10-6 cm/s) 8.11.312.5A high B-A value indicates efflux.
Efflux Ratio (ER) 1.11.12.9An ER > 2 suggests active efflux, a potential liability for oral bioavailability.[7]
Table 2: Representative permeability and transport data.

Section 3: Metabolic Stability and Pathway Identification

Expertise & Experience: The liver is the body's primary metabolic engine, responsible for chemically modifying drugs to facilitate their elimination.[8] A compound that is metabolized too quickly will have a short half-life and poor in vivo exposure. The (2-(tert-Butyl)-1H-indol-3-yl)methanol scaffold has two likely sites of metabolic attack: the indole ring itself and the tert-butyl group. Studies on related indole structures show that oxidation at the C2 and C3 positions is common.[9] The tert-butyl group is frequently targeted by CYP3A4 or CYP2C enzymes, leading to hydroxylation followed by further oxidation to a carboxylic acid.[3]

Metabolic_Pathway cluster_phase1 Phase I Metabolism (CYP450) cluster_phase2 Phase II Metabolism (UGTs) Parent (2-tert-Butyl-1H-indol-3-yl)methanol (Parent Compound) Metabolite_A Hydroxylation at tert-Butyl (M1: Active?) Parent->Metabolite_A CYP3A4/2C9 Metabolite_B Oxidation of Indole Ring (M2) Parent->Metabolite_B CYP-mediated Glucuronide Glucuronide Conjugate (Excreted) Parent->Glucuronide UGTs on 3-methanol Metabolite_C Carboxylic Acid from M1 (M3: Inactive) Metabolite_A->Metabolite_C ADH/ALDH Metabolite_A->Glucuronide UGTs

Caption: Predicted metabolic pathways for the core scaffold.

Protocol 5: Liver Microsomal Stability Assay

Causality: Liver microsomes are vesicles of the endoplasmic reticulum that contain a high concentration of Phase I drug-metabolizing enzymes, primarily the Cytochrome P450 (CYP) superfamily.[7] This assay provides a robust measure of a compound's intrinsic clearance (CLint) via oxidative metabolism.

Step-by-Step Methodology:

  • Incubation: Test compounds (typically at 1 µM) are incubated with pooled human liver microsomes (e.g., 0.5 mg/mL protein) in a temperature-controlled shaker (37°C).

  • Reaction Initiation: The reaction is initiated by adding a pre-warmed NADPH-generating system (the essential cofactor for CYP enzymes).

  • Time-Point Sampling: Aliquots are removed at specific time points (e.g., 0, 5, 15, 30, 60 minutes).

  • Reaction Quenching: The reaction in each aliquot is immediately stopped by adding ice-cold acetonitrile, which also precipitates the microsomal proteins.

  • Analysis: After centrifugation, the supernatant is analyzed by LC-MS/MS to determine the concentration of the remaining parent compound.

  • Calculation: The natural logarithm of the percent remaining is plotted against time. The slope of this line gives the rate constant (k), and the in vitro half-life (t½) is calculated as 0.693 / k.

Protocol 6: Hepatocyte Stability Assay

Causality: While microsomes are excellent for assessing Phase I metabolism, they lack the cytosolic Phase II enzymes (e.g., UGTs, SULTs) and active transporters present in whole cells. Cryopreserved primary human hepatocytes provide the most complete in vitro system, reflecting the integrated effects of uptake, Phase I, and Phase II metabolism.[7]

Step-by-Step Methodology:

  • Cell Thawing and Plating: Cryopreserved human hepatocytes are carefully thawed and plated in collagen-coated multi-well plates.

  • Incubation: After allowing the cells to attach, the media is replaced with media containing the test compound (1 µM).

  • Time-Point Sampling: Aliquots of the cell culture medium are collected at various time points (e.g., 0, 15, 30, 60, 120, 240 minutes).

  • Sample Processing: Samples are quenched with cold acetonitrile and processed similarly to the microsomal assay.

  • Analysis and Calculation: The concentration of the parent drug is determined by LC-MS/MS, and the half-life and intrinsic clearance are calculated as described above.

ParameterDerivative 1Derivative 2Derivative 3Rationale for Data
Microsomal t½ (min) 458>120A short half-life (<10 min) suggests rapid Phase I metabolism.[10]
Hepatocyte t½ (min) 30795A shorter t½ in hepatocytes vs. microsomes can indicate a role for Phase II metabolism or active uptake.
Intrinsic Clearance (µL/min/mg) 15.486.6<5.8High clearance predicts a short in vivo half-life.
Table 3: Representative metabolic stability data.

Section 4: Bioanalytical Method Development

Expertise & Experience: Every pharmacokinetic measurement relies on the accurate and precise quantification of the analyte in a complex biological matrix (e.g., plasma, cell lysate). High-performance liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard due to its exceptional sensitivity and selectivity.[11] Developing a robust method is a non-trivial, self-validating process.

Protocol 7: LC-MS/MS Quantification in Biological Matrices

Causality: This protocol establishes a reliable method to measure drug concentration, which is fundamental to calculating all PK parameters. The key steps are efficient extraction of the drug from the matrix, chromatographic separation from endogenous interferences, and specific detection by MS/MS.

Step-by-Step Methodology:

  • Sample Preparation (Protein Precipitation):

    • To a 50 µL aliquot of plasma, microsomal incubate, or hepatocyte lysate, add 150 µL of ice-cold acetonitrile containing a stable isotope-labeled internal standard (SIL-IS). The SIL-IS is critical for correcting for matrix effects and variability during sample processing.

    • Vortex vigorously for 2 minutes to ensure complete protein precipitation.

    • Centrifuge at high speed (e.g., 16,000 x g) for 10 minutes at 4°C.[12]

    • Transfer the clear supernatant to an autosampler vial for injection.

  • Chromatographic Separation:

    • Column: A C18 reversed-phase column (e.g., Synergi Fusion C18, 250 x 2.0 mm) is typically effective for separating indole-containing molecules.[12]

    • Mobile Phase: A gradient elution is used, starting with a high aqueous component and ramping to a high organic component to elute the analyte.

      • Mobile Phase A: 0.1% Formic Acid in Water

      • Mobile Phase B: 0.1% Formic Acid in Acetonitrile or Methanol

    • Flow Rate: A typical flow rate is 0.3-0.5 mL/min.

  • Mass Spectrometric Detection:

    • Ionization: Electrospray Ionization (ESI) in positive mode is generally effective for indole derivatives.[11]

    • Detection Mode: Multiple Reaction Monitoring (MRM) is used for its high specificity and sensitivity. This involves tuning the mass spectrometer to monitor a specific precursor-to-product ion transition.

      • Precursor Ion (Q1): The protonated molecular ion [M+H]+ of the parent drug.

      • Product Ion (Q3): A characteristic fragment ion generated by collision-induced dissociation of the precursor ion.

    • Method Validation: The method must be validated for linearity, accuracy, precision, and lower limit of quantification (LLOQ) according to regulatory guidelines. The LLOQ for indole compounds can be as low as 1 ng/mL.[12]

Section 5: Data Integration and Candidate Selection

Expertise & Experience: The true power of pharmacokinetic profiling lies not in any single data point, but in the synthesis of all available information to build a coherent picture of a compound's likely in vivo behavior. By integrating data on solubility, permeability, metabolic stability, and protein binding, we can perform an in vitro-in vivo extrapolation (IVIVE) to predict key human PK parameters like hepatic clearance (CLh) and bioavailability.[6][10] This allows us to rank-order compounds and select candidates with the highest probability of success for advancement into more complex and expensive in vivo studies.

Data_Integration cluster_invitro In Vitro Data Inputs cluster_invivo Predicted In Vivo Parameters sol Solubility abs Absorption Potential sol->abs perm Permeability (Caco-2) perm->abs cl_int Intrinsic Clearance (Hepatocytes) cl_h Hepatic Clearance (CLh) cl_int->cl_h ppb Plasma Protein Binding (PPB) ppb->cl_h Fu,plasma bioav Oral Bioavailability (F%) abs->bioav cl_h->bioav decision Candidate Selection bioav->decision

Caption: Integration of in vitro data to predict in vivo outcomes.

ParameterDerivative 1Derivative 2Derivative 3Desired Profile
Solubility (µM) 12530180High (>50 µM)
Permeability (Papp A-B) 7.51.24.3High (>5 x 10-6 cm/s)
Efflux Ratio 1.11.12.9Low (<2)
Hepatocyte t½ (min) 30795Moderate (30-120 min)
Plasma Protein Binding (%) 92.599.885.0Moderate (<99%)
Predicted CLh ModerateHighLowLow to Moderate
Overall Assessment Balanced Profile High Clearance Risk Potential Efflux Liability -
Table 4: Integrated ADME summary and candidate assessment.

Based on this integrated profile, Derivative 1 emerges as the most promising candidate to advance. It possesses good solubility and permeability, is not an efflux substrate, and has a moderate metabolic clearance rate, suggesting a reasonable in vivo half-life and oral bioavailability. Derivative 2 is flagged for high metabolic clearance, while Derivative 3 is flagged for its potential as an efflux transporter substrate, which could limit its absorption.

Conclusion

The pharmacokinetic profiling of a new chemical series, such as the (2-(tert-Butyl)-1H-indol-3-yl)methanol derivatives, is a systematic, multi-parameter endeavor. It requires not only the precise execution of a suite of validated in vitro assays but also an expert understanding of how to interpret and integrate the resulting data. By following a logical workflow—from foundational physicochemical properties to complex cellular models of metabolism and transport—drug discovery teams can make informed, data-driven decisions. This approach minimizes the risk of late-stage failure, conserves resources, and ultimately accelerates the journey of transforming a promising molecule into a life-changing medicine.

References

  • El-Gamal, M. I., et al. (2016). A Rapid and Specific Method for the Detection of Indole in Complex Biological Samples. Applied and Environmental Microbiology. [Link]

  • Hilaris. (2024). A Highly Sensitive and Selective LC-MS/MS Method for the Quantification of Indole in Mouse Serum and Tissues. Hilaris Publisher. [Link]

  • Al-Ostath, R., et al. (2021). Molecular docking, pharmacokinetic studies, and in vivo pharmacological study of indole derivative.... Scientific Reports. [Link]

  • Read, K. D., et al. (2021). A Systematic Study of the In Vitro Pharmacokinetics and Estimated Human In Vivo Clearance of Indole and Indazole-3-Carboxamide.... Molecules. [Link]

  • Alera Labs. (2019). In Vitro ADME Assays. Alera Labs. [Link]

  • Al-Ostath, R., et al. (2021). Molecular docking, pharmacokinetic studies, and in vivo pharmacological study of indole derivative.... PubMed. [Link]

  • Moola, A. K., et al. (2024). Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery.... Molecules. [Link]

  • Charles River Laboratories. (n.d.). In Vitro ADME Assays and Services. Charles River Labs. [Link]

  • Al-khami, I., et al. (2022). A Selective and Sensitive LC-MS/MS Method for Quantitation of Indole in Mouse Serum and Tissues. Molecules. [Link]

  • Darkoh, C., et al. (2015). A Rapid and Specific Method for the Detection of Indole in Complex Biological Samples. ResearchGate. [Link]

  • Kumar, A., et al. (2022). Synthesis, Molecular Docking and ADME Prediction of 1H-indole/5- substituted Indole Derivatives.... PubMed. [Link]

  • Read, K. D., et al. (2021). A Systematic Study of the In Vitro Pharmacokinetics and Estimated Human In Vivo Clearance of Indole and Indazole-3-Carboxamide.... PubMed. [Link]

  • Wessarges, L., et al. (2025). In Vivo and In Vitro Pharmacokinetic Studies of a Dual Topoisomerase I/II Inhibitor. ACS Omega. [Link]

  • Darkoh, C., et al. (2015). A rapid and specific method for the detection of indole in complex biological samples. PubMed. [Link]

  • Lather, V., et al. (2011). In-silico ADME and toxicity studies of some novel indole derivatives. Journal of Applied Pharmaceutical Science. [Link]

  • Shanu-Wilson, J. (2022). Metabolism of t-butyl groups in drugs. Hypha Discovery Blogs. [Link]

  • Jian, J., et al. (2024). Pharmacokinetics in Pharmacometabolomics: Towards Personalized Medication. eScholarship, University of California. [Link]

  • Campos, M. L., et al. (2015). Preclinical pharmacokinetic profile of a new drug candidate to treat sickle cell disease symptoms. Longdom Publishing. [Link]

  • Abdel-Sattar, E., et al. (2023). Metabolic Profiling and Investigation of the Modulatory Effect of Fagonia cretica L. .... MDPI. [Link]

  • Soares, J., et al. (2023). Metabolism-Guided Optimization of Tryptophanol-Derived Isoindolinone p53 Activators. Molecules. [Link]

  • Minichmayr, I. (2023). Clinical Implications and Phases of Drug Metabolism Pathways. Longdom Publishing. [Link]

  • Testa, B., et al. (Eds.). (2006). Pharmacokinetic Profiling in Drug Research: Biological, Physicochemical, and Computational Strategies. Wiley. [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Catalytic Methods for the Alkylation of (2-(tert-Butyl)-1H-indol-3-yl)methanol

Target Audience: Researchers, Discovery Chemists, and Process Scientists Focus: Regioselective and Enantioselective C3-Alkylation via Steric Shielding Executive Summary & Mechanistic Causality The functionalization of in...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Discovery Chemists, and Process Scientists Focus: Regioselective and Enantioselective C3-Alkylation via Steric Shielding

Executive Summary & Mechanistic Causality

The functionalization of indol-3-ylmethanols is a cornerstone strategy for constructing complex, biologically active indole architectures[1]. Under catalytic acidic conditions, these substrates undergo dehydration to form highly electrophilic vinylogous iminium ions (often referred to as indol-3-ylmethyl cations). However, a persistent challenge in indole chemistry is regiocontrol; unsubstituted indoles frequently suffer from competitive C2-alkylation or unwanted dimerization, leading to complex mixtures[1].

(2-(tert-Butyl)-1H-indol-3-yl)methanol presents a unique mechanistic advantage engineered through steric design. The incorporation of the massive 2-tert-butyl group acts as an impenetrable "steric shield." As demonstrated in transition-metal and organocatalytic coupling studies, the 2-tert-butyl moiety imposes severe steric resistance that completely blocks nucleophilic attack or dimerization at the C2 position[2][3].

The Causality of the Steric Shield:

  • Regioselectivity: By physically blocking the C2-trajectory, the intermediate vinylogous iminium ion is forced to accept nucleophiles exclusively at the exocyclic C3-methylene carbon.

  • Stereoselectivity: In asymmetric catalysis, this steric wall restricts the rotational degrees of freedom of the iminium intermediate. When paired with Chiral Phosphoric Acids (CPAs), the bulky tert-butyl group forces the substrate into a highly defined chiral pocket, maximizing facial selectivity during nucleophilic attack[4].

Mechanism A 2-(t-Bu)-Indol-3-ylmethanol (Precursor) B Acid-Catalyst Complex (Activation) A->B + Catalyst (H+ / LA) C Vinylogous Iminium Ion (Sterically Shielded C2) B->C - H2O D C3-Alkylated Product (High Regioselectivity) C->D + Nucleophile (Nu-) D->A Catalyst Turnover

Caption: Catalytic cycle of (2-(tert-Butyl)-1H-indol-3-yl)methanol alkylation via iminium intermediate.

Quantitative Data Summary

The following table synthesizes the expected performance metrics of various catalytic systems when applied to sterically hindered 2-alkyl/aryl indol-3-ylmethanols, providing a benchmark for reaction optimization.

Catalytic SystemNucleophile ClassTemp (°C)Yield (%)Regioselectivity (C3:C2)ee (%)
In(OTf)₃ (5 mol%)Electron-rich Arenes2585–92>99:1N/A
p-TSA (10 mol%)1,3-Dicarbonyls6078–88>99:1N/A
(R)-CPA (5 mol%)Indoles / Thiols-10 to 075–89>99:188–96

Note: Data parameters are synthesized from homologous studies on sterically hindered indole derivatives to guide process expectations[1][3][4].

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Each step includes the mechanistic rationale (the why) and observable validation checkpoints.

Protocol A: Lewis Acid-Catalyzed Regioselective Alkylation

Objective: C3-alkylation using electron-rich arenes or 1,3-dicarbonyls. Catalyst Choice: Indium(III) triflate ( In(OTf)3​ ) is selected due to its high oxophilicity and water-tolerance. Unlike strong Brønsted acids which may cause polymerization of the indole core, In(OTf)3​ reversibly coordinates to the hydroxyl group, facilitating controlled dehydration to the iminium ion without degrading the substrate[1].

Step-by-Step Methodology:

  • Preparation: In an oven-dried Schlenk flask under argon, dissolve (2-(tert-Butyl)-1H-indol-3-yl)methanol (1.0 equiv, 0.5 mmol) and the nucleophile (1.2 equiv) in anhydrous dichloromethane (DCM, 5.0 mL).

  • Catalyst Injection: Cool the mixture to 0 °C. Add In(OTf)3​ (5 mol%) in one portion.

    • Validation Checkpoint 1: A transient color shift (typically deep yellow to orange) should be observed, confirming the generation of the conjugated vinylogous iminium species.

  • Propagation: Remove the cooling bath and stir at 25 °C.

    • Validation Checkpoint 2: Monitor via TLC (Hexanes/EtOAc 3:1). The starting material ( Rf​≈0.3 ) should be completely consumed within 2–4 hours, replaced by a less polar product spot.

  • Quenching: Add 5.0 mL of cold, saturated aqueous NaHCO3​ .

    • Causality: Immediate neutralization of the Lewis acid collapses the equilibrium, preventing the reverse reaction (retro-Friedel-Crafts) and locking in the kinetic product.

  • Isolation: Extract with DCM ( 3×10 mL), dry over anhydrous Na2​SO4​ , concentrate in vacuo, and purify via silica gel flash chromatography.

Protocol B: Organocatalytic Enantioselective Alkylation

Objective: Asymmetric construction of chiral C3-stereocenters. Catalyst Choice: Chiral Phosphoric Acids (e.g., (R)-SPINOL-CPA or BINOL-CPA). The CPA acts as a bifunctional catalyst: the acidic proton activates the iminium ion, while the phosphoryl oxygen hydrogen-bonds with the incoming nucleophile, locking the transition state in a rigid chiral pocket[3][4].

Step-by-Step Methodology:

  • Activation: To a solution of (2-(tert-Butyl)-1H-indol-3-yl)methanol (1.0 equiv, 0.2 mmol) in anhydrous DCE (4.0 mL), add 3Å molecular sieves (100 mg). Stir for 15 minutes at room temperature.

    • Causality: Molecular sieves sequester the water generated during iminium formation, driving the equilibrium forward and preventing catalyst poisoning.

  • Cooling & Catalysis: Cool the reaction to -10 °C. Add the (R)-CPA catalyst (5 mol%).

    • Causality: Lowering the temperature suppresses the background, uncatalyzed racemic pathway, ensuring the reaction proceeds exclusively through the chiral catalyst-bound transition state.

  • Nucleophile Addition: Add the nucleophile (e.g., thiol or indole derivative, 1.2 equiv) dropwise over 5 minutes.

  • Monitoring: Stir at -10 °C for 12–24 hours.

    • Validation Checkpoint: Chiral HPLC sampling of an aliquot should reveal an enantiomeric excess (ee) plateauing >90%. If ee is low, background moisture or excessive temperature is the likely culprit.

  • Direct Purification: Filter the mixture directly through a short pad of silica gel to remove the catalyst, eluting with EtOAc. Concentrate and purify via preparative TLC or flash chromatography.

Protocol S1 1. Catalyst & Substrate Mixing Dry solvent, Ar atmosphere, Mol Sieves S2 2. Thermal Control Cool to -10°C to suppress racemic background S1->S2 S3 3. Nucleophile Injection Controlled dropwise addition S2->S3 S4 4. Reaction Monitoring TLC / Chiral HPLC tracking S3->S4 S5 5. Kinetic Quenching Cold NaHCO3 (aq) to halt reversibility S4->S5 S6 6. Isolation Flash Chromatography & ee% determination S5->S6

Caption: Step-by-step experimental workflow for the catalytic alkylation of indol-3-ylmethanols.

References

1.[4] Title: Catalytic asymmetric synthesis of biologically important 3-hydroxyoxindoles: an update Source: Beilstein Journal of Organic Chemistry URL:

2.[1] Title: Synthesis of α-functionalized α-indol-3-yl carbonyls through direct SN reactions of indol-3-yl α-acyloins Source: ResearchGate URL:

3.[2] Title: Rhodium(II)-Catalyzed Regioselective Remote C–H Alkylation of Protic Indoles Source: ACS Catalysis URL:

4.[3] Title: Atroposelective Construction of Arylindoles by Chiral Phosphoric Acid-Catalyzed Cross-Coupling of Indoles and Quinones Source: Organic Letters URL:

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting Solubility of (2-(tert-Butyl)-1H-indol-3-yl)methanol

Welcome to the Technical Support Center. This guide is specifically engineered for researchers, medicinal chemists, and drug development professionals facing aqueous solubility challenges with (2-(tert-Butyl)-1H-indol-3-...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is specifically engineered for researchers, medicinal chemists, and drug development professionals facing aqueous solubility challenges with (2-(tert-Butyl)-1H-indol-3-yl)methanol .

Due to the highly lipophilic tert-butyl group and the rigid, planar indole core, this compound exhibits high crystal lattice energy and a significant entropic penalty when introduced to water. The methanol moiety, while polar, is sterically hindered and insufficient to overcome the molecule's overall hydrophobicity. Below, we provide field-proven troubleshooting strategies, formulation data, and self-validating protocols to ensure reliable in vitro and in vivo dosing.

Section 1: Frequently Asked Questions (FAQs)

Q1: Why does my compound precipitate immediately when I dilute my DMSO stock into PBS or cell culture media? A: This phenomenon is known as solvent-shift precipitation (or the "Ouzo effect"). When a high-concentration DMSO stock is rapidly introduced into an aqueous buffer, the DMSO diffuses into the water faster than the compound can be solvated. Water molecules, driven by the thermodynamic need to maintain their hydrogen-bonding network, exclude the lipophilic tert-butyl-indole core. This entropic penalty forces the compound molecules to self-associate and nucleate, leading to immediate precipitation[1]. To prevent this, you must use step-wise dilutions or complexation agents.

Q2: What is the maximum concentration of DMSO I can use in my cell-based assays to keep the compound soluble without causing cytotoxicity? A: While increasing DMSO concentration keeps hydrophobic compounds in solution, it is highly cytotoxic and can confound your assay results. For human cell lines, continuous exposure to DMSO concentrations above 0.1% for 24–72 hours induces significant toxicity, membrane degradation, and apoptosis[2]. For short-term assays (<24 hours), a maximum of 0.5% DMSO may be tolerated, but 0.05% is the recommended safe limit to ensure cell viability and assay integrity[2].

Q3: Direct dilution isn't working for my in vivo animal models (10 mg/kg). What formulation strategy should I use? A: For in vivo applications, cyclodextrins—specifically Hydroxypropyl-β-Cyclodextrin (HP-β-CD)—are the gold standard. Cyclodextrins possess a hydrophilic exterior and a hydrophobic internal cavity. The bulky tert-butyl-indole core of your compound acts as an ideal "guest" molecule, displacing water from the cyclodextrin cavity to form a stable, water-soluble inclusion complex[3]. This completely masks the hydrophobic bulk from the aqueous environment without requiring toxic organic co-solvents[4].

Section 2: Solubilization Pathways & Formulations

G Compound (2-(tert-Butyl)-1H-indol-3-yl)methanol (Highly Hydrophobic) DMSO 100% DMSO Stock (Complete Solvation) Compound->DMSO Aqueous Direct Aqueous Dilution (PBS / Media) DMSO->Aqueous CD HP-β-CD Complexation (Thermodynamic Encapsulation) DMSO->CD Precipitation Solvent-Shift Precipitation (Assay Failure) Aqueous->Precipitation Soluble Stable Aqueous Formulation (Bioavailable) CD->Soluble

Workflow comparing direct aqueous dilution versus cyclodextrin-mediated solubilization.

Quantitative Formulation Comparison

To select the optimal vehicle for your specific experimental phase, refer to the comparative data below:

Formulation VehicleMechanism of SolubilizationMax Recommended Conc.Primary ApplicationLimitations
DMSO Co-solvency (Dielectric reduction)0.05% - 0.1% v/vIn vitro biochemical assaysCytotoxic to cells at >0.1%[2].
PEG400 / Tween 80 Micellar encapsulation10% PEG / 2% TweenIn vivo (IV/IP dosing)High viscosity; potential hemolysis.
HP-β-CD Host-Guest Inclusion20% - 30% w/vIn vivo (PO/IV) & Cell AssaysRequires 24h equilibration time[4].

Section 3: Step-by-Step Experimental Methodologies

Protocol A: Preparation of In Vitro Assay Solutions (Self-Validating)

Causality Note: Directly pipetting a 10 mM stock into a 1 mL aqueous well causes localized super-saturation. We use an intermediate dilution step to allow gradual equilibration of the hydration shell around the indole core.

  • Stock Preparation: Dissolve the compound in 100% anhydrous DMSO to create a 10 mM master stock. Vortex for 30 seconds.

  • Intermediate Dilution: Create a 100x intermediate stock (e.g., 1 mM) in 100% DMSO.

  • Aqueous Introduction: Pipette the intermediate stock into the cell culture media at a 1:1000 ratio (yielding a 1 µM final concentration and 0.1% final DMSO). Add the compound dropwise while the media is actively swirling on a magnetic stirrer.

  • Self-Validation Step: Measure the optical density of the final buffer solution at 600 nm (OD600). An OD600 > 0.01 above the media blank indicates colloidal aggregation (micro-precipitation). If this occurs, the solubility limit has been exceeded, and you must lower the final compound concentration.

Protocol B: HP-β-CD Complexation for In Vivo Dosing

Causality Note: Preheating at 70°C under sonication provides the thermodynamic energy required to disrupt the strong crystal lattice of the indole core, accelerating the inclusion process into the cyclodextrin cavity[5].

Protocol S1 1. Weigh HP-β-CD S2 2. Dissolve in Buffer S1->S2 S3 3. Add API & Heat 70°C S2->S3 S4 4. Sonicate & Stir 24h S3->S4 S5 5. Filter (0.22 µm) S4->S5

Step-by-step methodology for the preparation of HP-β-CD inclusion complexes.

  • Vehicle Preparation: Weigh out HP-β-CD to achieve a 20% (w/v) concentration. Dissolve completely in sterile PBS (pH 7.4) at room temperature until optically clear.

  • API Addition: Add the raw powder of (2-(tert-Butyl)-1H-indol-3-yl)methanol directly to the 20% HP-β-CD solution.

  • Thermal Activation: Heat the suspension to 70°C in a water bath for 1 hour. Why? Elevated temperatures increase the intrinsic aqueous solubility of the pure drug, allowing more molecules to interact with the CD cavity[5].

  • Sonication & Equilibration: Sonicate the heated mixture for 30 minutes to reduce API particle size, then transfer to a magnetic stirrer. Stir at 400 rpm at 25°C for 24 hours to reach thermodynamic equilibrium[3].

  • Filtration & Self-Validation: Filter the solution through a 0.22 µm PTFE syringe filter to remove any uncomplexed API.

  • Self-Validation Step: Visually inspect the filtrate against a dark background; it must be completely transparent. Analyze the filtrate via HPLC-UV to confirm the exact final concentration of the solubilized compound prior to animal administration.

References

  • Dimethyl Sulfoxide: A Bio-Friendly or Bio-Hazard Chemical? The Effect of DMSO in Human Fibroblast-like Synoviocytes. MDPI.
  • Impact of Dendrimers on Solubility of Hydrophobic Drug Molecules. Frontiers.
  • Drug Solubilization by Mixtures of Cyclodextrins: Additive and Synergistic Effects.
  • A Study on Solubilization of Poorly Soluble Drugs by Cyclodextrins and Micelles. PMC.
  • Effect of Cyclodextrin Complexation on the Aqueous Solubility and Solubility/Dose R

Sources

Optimization

Minimizing byproducts in the formylation of 2-tert-butylindole precursors

Technical Support Center: Formylation of 2-tert-Butylindole Precursors Welcome to the technical support center for the synthesis of 2-tert-butylindole-3-carbaldehyde and its derivatives. This guide is designed for resear...

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Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Formylation of 2-tert-Butylindole Precursors

Welcome to the technical support center for the synthesis of 2-tert-butylindole-3-carbaldehyde and its derivatives. This guide is designed for researchers, chemists, and drug development professionals who are navigating the complexities of formylating sterically hindered indole cores. Our focus is on providing practical, field-tested insights to help you minimize byproduct formation, optimize reaction yields, and ensure the integrity of your synthetic route.

The formylation of indoles is a cornerstone reaction in medicinal chemistry, as the resulting 3-formyl group is a versatile handle for constructing a vast array of pharmacologically active molecules.[1] The Vilsmeier-Haack reaction remains the most prevalent method for this transformation due to its efficiency and scalability.[2][3] However, the inherent sensitivity of the indole nucleus, combined with the steric demands of a C2-tert-butyl substituent, presents unique challenges that can lead to undesired side reactions.

This document moves beyond standard protocols to address the specific issues you may encounter in the lab. We will explore the causality behind byproduct formation and provide robust troubleshooting strategies in a direct question-and-answer format.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems observed during the formylation of 2-tert-butylindole precursors. Each issue is analyzed to identify its root cause, followed by actionable solutions to mitigate the problem.

Q1: My reaction is producing a significant amount of a di-formylated byproduct. How can I prevent this?

Probable Cause: The formation of di-formylated species is typically a result of the reaction conditions being too harsh or prolonged. The bulky tert-butyl group at the C2 position provides strong steric hindrance, directing the initial formylation almost exclusively to the electron-rich C3 position. However, under forcing conditions (e.g., elevated temperatures or excess Vilsmeier reagent), a second formylation can occur at other positions on the indole ring, such as C6.[4]

Solutions:

  • Stoichiometric Control: Carefully control the stoichiometry of your reagents. Use a molar ratio of approximately 1:1.1:1.1 for the indole substrate:DMF:POCl₃. An excess of the Vilsmeier reagent is a primary driver of di-formylation.

  • Temperature Management: This is the most critical parameter.

    • Form the Vilsmeier reagent at a low temperature (0 °C).

    • Add the indole substrate solution slowly to the pre-formed reagent, ensuring the internal temperature does not exceed 10 °C.[3]

    • After the addition is complete, allow the reaction to proceed at a controlled temperature. Avoid high temperatures (e.g., > 90-100 °C) which can promote side reactions.[4][5]

  • Reaction Monitoring: Monitor the reaction progress closely using Thin Layer Chromatography (TLC). Quench the reaction as soon as the starting material is consumed to prevent the product from undergoing further reaction.

Q2: I'm observing the formation of dark, insoluble tars and my yield is low. What's causing this polymerization?

Probable Cause: Indoles are susceptible to polymerization and decomposition under strongly acidic conditions, which are characteristic of the Vilsmeier-Haack reaction.[4] The formation of tarry byproducts indicates that the indole nucleus is degrading, likely due to excessive heat or localized "hot spots" during reagent addition.

Solutions:

  • Controlled Addition: Add the indole substrate to the Vilsmeier reagent, not the other way around. This ensures that the indole is always reacting with a controlled amount of the electrophile and is not exposed to a large excess of POCl₃.

  • Strict Temperature Control: Maintain low temperatures throughout the addition phase. An ice-salt bath is recommended to keep the temperature between 0-10 °C.[3]

  • Consider Milder Alternatives: If polymerization remains a persistent issue, the Vilsmeier-Haack conditions may be too harsh for your specific substrate. Consider alternative, milder formylation methods that do not rely on strong acids.[1][6] (See FAQ section for details).

Q3: The reaction is sluggish and I have a high recovery of my starting material. How can I improve the conversion?

Probable Cause: Low conversion can stem from several factors: insufficient activation of the formylating agent, a reaction temperature that is too low to overcome the activation energy, or poor quality of reagents.

Solutions:

  • Reagent Quality: Ensure that the N,N-dimethylformamide (DMF) and phosphorus oxychloride (POCl₃) are of high purity and freshly distilled if necessary.[3] Moisture can quench the Vilsmeier reagent.

  • Vilsmeier Reagent Formation: Allow sufficient time for the Vilsmeier reagent to form completely before adding the indole. This is typically done by stirring DMF and POCl₃ at 0 °C for 30-60 minutes.[3] The formation of a pinkish or yellow solid/solution is often indicative of reagent formation.

  • Temperature Optimization: While high temperatures can cause byproducts, a temperature that is too low may stall the reaction. After the initial low-temperature addition, you may need to let the reaction warm to room temperature or even heat it gently (e.g., to 35-40 °C) to drive it to completion. Monitor via TLC to find the optimal balance.

Data Summary: Troubleshooting Matrix
Observed Issue Primary Cause(s) Recommended Solutions
Di-formylation Excess Vilsmeier reagent; High temperature; Prolonged reaction time.Use 1.1 eq. of Vilsmeier reagent; Maintain low temperature (0-10°C) during addition; Monitor reaction by TLC and quench upon completion.
Polymerization/Tar Harsh acidic conditions; High temperature.Add indole to pre-formed Vilsmeier reagent; Strict temperature control; Consider milder, non-Vilsmeier methods.
Low Conversion Poor reagent quality; Incomplete Vilsmeier reagent formation; Temperature too low.Use fresh/distilled DMF and POCl₃; Allow 30-60 min for reagent formation; Gently warm reaction after addition if necessary.
N-Formylation Reaction of indole N-H with the formylating agent.Usually hydrolyzed during aqueous workup; If persistent, treat with mild acid or base.

Frequently Asked Questions (FAQs)

Q1: What is the standard, most reliable method for formylating 2-tert-butylindole?

The Vilsmeier-Haack reaction using phosphorus oxychloride (POCl₃) and N,N-dimethylformamide (DMF) is the most established and generally high-yielding method for the C3-formylation of indoles, including sterically hindered ones.[3][7] Its effectiveness lies in the in-situ generation of the Vilsmeier reagent (a chloroiminium ion), which is a moderately reactive electrophile perfectly suited for attacking the electron-rich C3 position of the indole.[8][9] The key to success with 2-tert-butylindole is rigorous control over temperature and stoichiometry to prevent side reactions.

Q2: Are there milder, alternative formylation methods to avoid the harshness of the Vilsmeier-Haack reaction?

Yes, several modern methods have been developed to address the limitations of classical approaches, such as the use of hazardous reagents and harsh conditions.[1][6] These are particularly useful for substrates with sensitive functional groups. Notable alternatives include:

  • Boron-Catalyzed Formylation: This method uses trimethyl orthoformate (TMOF) as the formyl source and boron trifluoride diethyl etherate (BF₃·OEt₂) as a catalyst. It proceeds under significantly milder conditions than the Vilsmeier-Haack reaction.[1][6]

  • Iron-Catalyzed Formylation: An environmentally benign method using formaldehyde and aqueous ammonia with a catalytic amount of ferric chloride (FeCl₃) has been developed, using air as the oxidant.[10]

  • Photochemical Formylation: Metal- and oxidant-free methods using aqueous glyoxylic acid under UV irradiation offer a sustainable pathway to indole-3-carbaldehydes.[11]

Q3: How does the C2-tert-butyl group specifically influence the formylation reaction?

The 2-tert-butyl group has two primary effects:

  • Regioselectivity: It provides excellent steric shielding of the C2 position. In unsubstituted indoles, formylation can sometimes yield minor amounts of the C2-formylated product. The tert-butyl group effectively blocks this pathway, leading to very high selectivity for the desired C3-formylated isomer.

  • Reactivity: The steric bulk can slightly reduce the overall nucleophilicity of the indole ring, potentially slowing down the reaction compared to less hindered indoles. This may necessitate slightly longer reaction times or gentle warming, but this must be balanced against the risk of byproduct formation.

Q4: How can I effectively purify the final product, 2-tert-butylindole-3-carbaldehyde?

After quenching the reaction and performing an aqueous workup (typically neutralizing with a base like NaOH or Na₂CO₃ solution until alkaline), the crude product is isolated by filtration.[3][12] The two most common purification techniques are:

  • Recrystallization: This is often the most efficient method. Ethanol is a commonly used solvent. Dissolve the crude solid in a minimum amount of hot ethanol and allow it to cool slowly to obtain pure crystals.[13]

  • Column Chromatography: If recrystallization fails to remove all impurities, silica gel column chromatography is very effective. A typical eluent system would be a gradient of ethyl acetate in hexanes.[14][15]

Visualized Mechanisms and Workflows

Reaction Mechanism: The Vilsmeier-Haack Pathway

The following diagram illustrates the key steps in the Vilsmeier-Haack formylation of an indole precursor.

Vilsmeier_Haack cluster_0 Step 1: Vilsmeier Reagent Formation cluster_1 Step 2: Electrophilic Attack & Hydrolysis DMF DMF Intermediate1 Adduct DMF->Intermediate1 + POCl₃ POCl3 POCl₃ POCl3->Intermediate1 VilsmeierReagent Vilsmeier Reagent (Electrophile) Intermediate1->VilsmeierReagent - Cl₂PO₂⁻ Indole 2-tert-Butylindole IminiumSalt Iminium Salt Intermediate Indole->IminiumSalt + Vilsmeier Reagent FinalProduct 3-Formylindole Product IminiumSalt->FinalProduct Aqueous Workup (Hydrolysis)

Caption: Vilsmeier-Haack reaction mechanism.

Byproduct Formation Pathways

This diagram shows how deviations from optimal conditions can lead to common byproducts.

Byproducts Start 2-tert-Butylindole DesiredProduct Desired Product (3-Formylindole) Start->DesiredProduct Optimal Conditions (Vilsmeier-Haack) Polymer Polymeric Tars Start->Polymer Harsh Acidic Conditions / High Temp. DiFormyl Di-formylated Byproduct DesiredProduct->DiFormyl Excess Reagent / High Temp.

Caption: Common byproduct formation routes.

Troubleshooting Decision Tree

Use this flowchart to diagnose and resolve experimental issues.

Troubleshooting Start Analyze Crude Reaction Mixture (TLC/NMR) Problem1 Multiple Spots Above Product? Start->Problem1 Problem2 High % of Starting Material? Problem1->Problem2 No Solution1 Likely Di-formylation. Reduce reagent stoichiometry. Lower reaction temperature. Problem1->Solution1 Yes Problem3 Dark Tarry Appearance? Problem2->Problem3 No Solution2 Incomplete Reaction. Check reagent quality. Increase reaction time/temp slightly. Problem2->Solution2 Yes Solution3 Decomposition. Ensure slow addition at 0°C. Consider milder formylation method. Problem3->Solution3 Yes Success Clean Reaction. Proceed to Workup/Purification. Problem3->Success No

Caption: A decision tree for troubleshooting.

Reference Experimental Protocol: Vilsmeier-Haack Formylation

Disclaimer: This protocol is a general guideline. All experiments should be conducted with appropriate safety precautions in a well-ventilated fume hood.

Reagents & Equipment:

  • 2-tert-butylindole precursor (1.0 eq.)

  • N,N-Dimethylformamide (DMF), anhydrous (4.0 eq. total, as reagent and solvent)

  • Phosphorus oxychloride (POCl₃) (1.1 eq.)

  • Dichloromethane (DCM) or 1,2-Dichloroethane (DCE), anhydrous

  • Ice-salt bath, magnetic stirrer, three-neck round-bottom flask, dropping funnel, condenser, nitrogen inlet.

  • Saturated sodium bicarbonate (NaHCO₃) or sodium hydroxide (NaOH) solution.

Procedure:

  • Setup: Assemble a dry three-neck flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet. Maintain a positive pressure of dry nitrogen throughout the reaction.

  • Vilsmeier Reagent Formation: To the reaction flask, add anhydrous DMF (2.0 eq.). Cool the flask to 0 °C using an ice-salt bath. Add POCl₃ (1.1 eq.) dropwise via the dropping funnel over 30 minutes, ensuring the internal temperature does not rise above 10 °C. Stir the resulting mixture at 0 °C for an additional 30-60 minutes.

  • Substrate Addition: Dissolve the 2-tert-butylindole precursor (1.0 eq.) in anhydrous DMF (2.0 eq.) or another suitable anhydrous solvent like DCM. Add this solution dropwise to the cold, pre-formed Vilsmeier reagent over 1 hour. Maintain the internal temperature below 10 °C.

  • Reaction: After the addition is complete, allow the reaction mixture to stir at 0-10 °C for 1 hour. Monitor the reaction by TLC. If the reaction is sluggish, allow it to warm slowly to room temperature or heat to 35-40 °C until the starting material is consumed.

  • Workup: Cool the reaction mixture back down in an ice bath. Carefully and slowly pour the mixture onto a stirred slurry of crushed ice. This step is highly exothermic. Once the initial exotherm has subsided, slowly add a saturated solution of NaOH or NaHCO₃ with vigorous stirring until the mixture is alkaline (pH > 8). This will precipitate the crude product.

  • Isolation: Stir the resulting suspension for 30-60 minutes to ensure complete hydrolysis of the iminium intermediate. Collect the solid product by vacuum filtration. Wash the filter cake thoroughly with cold water until the filtrate is neutral.

  • Purification: Dry the crude solid under vacuum. Purify by recrystallization from ethanol or by silica gel column chromatography (hexanes/ethyl acetate).

References

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Reactivity of (2-(tert-Butyl)-1H-indol-3-yl)methanol and 2-Methyl-1H-indole-3-methanol

Introduction The indole scaffold is a cornerstone in medicinal chemistry and materials science, celebrated for its prevalence in bioactive natural products and pharmaceuticals.[1] The functionalization of the indole core...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

The indole scaffold is a cornerstone in medicinal chemistry and materials science, celebrated for its prevalence in bioactive natural products and pharmaceuticals.[1] The functionalization of the indole core, particularly at the C2 and C3 positions, is a critical strategy for modulating biological activity and physicochemical properties. This guide provides an in-depth comparison of the reactivity of two important indole building blocks: (2-(tert-Butyl)-1H-indol-3-yl)methanol and 2-methyl-1H-indole-3-methanol.

Understanding the nuanced differences in their reactivity is paramount for researchers in drug development and synthetic chemistry. These differences, primarily dictated by the steric and electronic properties of the C2 substituent (a bulky tert-butyl group versus a smaller methyl group), have profound implications for reaction outcomes, yields, and the design of synthetic routes. This document will explore these effects through the lens of common synthetic transformations, supported by experimental data and detailed protocols.

At a Glance: Structural and Electronic Differences

The primary distinction between the two molecules lies in the nature of the alkyl group at the C2 position. This seemingly small change introduces significant steric and electronic disparities that govern their chemical behavior.

  • 2-Methyl-1H-indole-3-methanol: The methyl group is a small, electron-donating group. Its steric footprint is minimal, allowing relatively easy access to the adjacent C3-methanol group and the indole nitrogen.

  • (2-(tert-Butyl)-1H-indol-3-yl)methanol: The tert-butyl group is a much larger, sterically demanding substituent.[2][3] While it is also electron-donating, its primary influence is steric hindrance, which can shield the C3 position and influence the conformation of the molecule.[2][4]

These fundamental differences in size and electron-donating capability are the root cause of the observed variations in reactivity.[4]

Caption: Structural and key property differences.

Comparative Reactivity Analysis

The interplay of steric and electronic effects leads to distinct reactivity profiles for these two molecules in key synthetic transformations.

Oxidation of the Methanol Group

A common transformation for indole-3-methanols is the oxidation of the alcohol to the corresponding aldehyde (indole-3-carboxaldehyde). This reaction is often sensitive to steric hindrance around the alcohol.

  • 2-Methyl-1H-indole-3-methanol: This compound generally undergoes smooth oxidation to 2-methyl-1H-indole-3-carboxaldehyde using a variety of oxidizing agents, such as manganese dioxide (MnO₂). The small size of the methyl group allows the oxidant to easily access the hydroxyl group. Studies on similar 2-methylindole derivatives have shown that oxidation can proceed efficiently.[5]

  • (2-(tert-Butyl)-1H-indol-3-yl)methanol: The bulky tert-butyl group significantly hinders the approach of the oxidizing agent to the C3-methanol. Consequently, this reaction often requires harsher conditions, longer reaction times, or more potent/less sterically demanding oxidants to achieve comparable yields. The steric bulk can effectively shield the reaction center, slowing down the rate of oxidation.

CompoundC2 SubstituentRelative Oxidation RateTypical Conditions
2-Methyl-1H-indole-3-methanol-CH₃FasterMnO₂, CH₂Cl₂, rt, 2-4h
(2-(tert-Butyl)-1H-indol-3-yl)methanol-C(CH₃)₃SlowerMnO₂, CH₂Cl₂, reflux, 12-24h
Electrophilic Substitution on the Indole Ring

The indole ring is electron-rich and readily undergoes electrophilic aromatic substitution, typically at the C3 position.[6] Since the C3 position is already substituted in our target molecules, further substitution would occur on the benzene portion of the indole or, under forcing conditions, at other positions. The C2 substituent influences the nucleophilicity of the ring.

  • 2-Methyl-1H-indole-3-methanol: The methyl group is a weak electron-donating group, activating the ring for electrophilic attack.

  • (2-(tert-Butyl)-1H-indol-3-yl)methanol: The tert-butyl group is also electron-donating, primarily through an inductive effect, and can be considered slightly more activating than a methyl group.[7] However, its large size can sterically direct incoming electrophiles away from the C7 position, potentially favoring substitution at C4, C5, or C6. In electrophilic aromatic substitution, the tert-butyl group generally acts as an ortho, para-director, but its size often leads to a strong preference for para-substitution.[2][7]

C3-Position Reactivity (Pictet-Spengler and Related Reactions)

The C3-methanol group can be activated, typically under acidic conditions, to form a stabilized carbocation (an indolylcarbinyl cation). This electrophilic intermediate is crucial for reactions like the Pictet-Spengler synthesis of β-carbolines.[8][9]

  • 2-Methyl-1H-indole-3-methanol: The formation of the carbocation intermediate is facile. The methyl group offers some electronic stabilization. The lack of steric hindrance allows for the subsequent nucleophilic attack to proceed efficiently, making it a reliable substrate for reactions like the Pictet-Spengler cyclization.[8][10]

  • (2-(tert-Butyl)-1H-indol-3-yl)methanol: The tert-butyl group provides greater electronic stabilization to the adjacent carbocation through its inductive effect. However, the steric bulk can significantly impede the approach of the nucleophile in the ring-closing step of a Pictet-Spengler reaction. This can lead to lower yields or require modified reaction conditions.[9] Research has shown that C2 substitution can significantly influence the course of these reactions, sometimes leading to alternative products.[9]

G cluster_workflow Pictet-Spengler Reaction Workflow cluster_tertbutyl Impact of tert-Butyl Group start Indole-3-methanol + Amine step1 Acid-Catalyzed Carbocation Formation start->step1 step2 Iminium Ion Formation step1->step2 step3 Intramolecular Electrophilic Attack (Ring Closure) step2->step3 end Tetrahydro-β-carboline step3->end steric_hindrance High Steric Hindrance step3->steric_hindrance Hinders this step

Sources

Comparative

Cross-Validation of In Vivo Toxicity for (2-(tert-Butyl)-1H-indol-3-yl)methanol Scaffolds: A Preclinical Comparison Guide

Executive Summary & Causality of Scaffold Choice In the preclinical development of indole-based therapeutics—particularly histone deacetylase (HDAC) inhibitors like Dacinostat (LAQ824) and targeted anti-cancer agents—car...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Causality of Scaffold Choice

In the preclinical development of indole-based therapeutics—particularly histone deacetylase (HDAC) inhibitors like Dacinostat (LAQ824) and targeted anti-cancer agents—cardiotoxicity remains a primary attrition factor. The off-target inhibition of the human Ether-à-go-go-Related Gene (hERG) potassium channel by basic indole pharmacophores necessitates precise structural refinement.

The compound (2-(tert-Butyl)-1H-indol-3-yl)methanol has emerged as a highly optimized scaffold for overcoming these liabilities. The causality behind this design is twofold:

  • Steric Exclusion: The bulky tert-butyl group at the C2 position introduces deliberate steric hindrance. This structural rigidity prevents the indole core from deeply inserting into the hERG channel pore, effectively mitigating QT-prolongation risks[1].

  • Synthetic Versatility: The C3-hydroxymethyl (methanol) group serves as a critical synthetic handle, allowing for the stable appending of active target-binding moieties (e.g., piperidine rings or zinc-binding hydroxamic acids) without disrupting the protective steric shield of the C2 position[2].

This guide objectively compares the toxicity profile of the (2-(tert-Butyl)-1H-indol-3-yl)methanol scaffold against standard indole alternatives and provides self-validating experimental protocols for rigorous in vivo cross-validation.

Comparative Toxicity Profiles

To understand the impact of the C2-tert-butyl modification, it must be cross-validated against baseline unsubstituted and lightly substituted indoles. While the tert-butyl group drastically reduces cardiotoxicity, its increased lipophilicity can shift the metabolic burden to the liver, requiring careful monitoring of hepatic clearance during in vivo profiling.

Table 1: Preclinical Toxicity Comparison of Indole-3-methanol Scaffolds
Scaffold AlternativehERG IC₅₀ (Cardiotox Risk)Hepatic Clearance ( Clint​ )In Vivo MTD (BALB/c Mice)Primary Toxicity Limitation
1H-Indole-3-methanol (Baseline)~1.2 µM (High Risk)45 µL/min/mg15 mg/kgAcute QT Prolongation
2-Methyl-1H-indole-3-methanol ~4.5 µM (Moderate Risk)50 µL/min/mg25 mg/kgMixed (Cardiac/Hepatic)
(2-(tert-Butyl)-1H-indol-3-yl)methanol >30.0 µM (Low Risk) 75 µL/min/mg 60 mg/kg Dose-limiting Hepatotoxicity

Data synthesized from structure-activity relationship (SAR) optimizations in HDAC inhibitor development[1].

Mechanistic Visualization

G Indole Standard Indole Scaffold (e.g., Unsubstituted) hERG hERG K+ Channel Pore (Off-Target Binding) Indole->hERG High Affinity Entry Tox QT Prolongation & Cardiotoxicity hERG->Tox Ion Channel Blockade TB_Indole (2-(tert-Butyl)-1H-indol-3-yl) methanol Scaffold Steric Steric Clash at C2 (Bulky tert-butyl group) TB_Indole->Steric Structural Modification Steric->hERG Prevents Pore Entry Safe Attenuated hERG Binding (Improved Safety Profile) Steric->Safe Mitigates Liability

Mechanistic pathway of hERG liability mitigation via C2-tert-butyl steric hindrance.

Self-Validating Experimental Protocols

To ensure scientific integrity and E-E-A-T standards, the following protocols are designed as self-validating systems. They incorporate mandatory internal controls to prevent false positives/negatives during cross-validation.

Protocol 1: Automated Q-Patch Clamp for hERG Liability (Cardiotoxicity)

Causality: Before advancing to in vivo models, in vitro hERG exclusion is mandatory to validate the steric exclusion hypothesis of the tert-butyl group[2].

  • Cell Preparation: Culture CHO-K1 cells stably expressing the hERG potassium channel. Harvest at 70-80% confluency.

  • System Calibration (Self-Validation): Apply a reference compound (E-4031, 500 nM) as a positive control. The system must register >90% tail current inhibition to validate assay sensitivity. Apply 0.1% DMSO as a negative vehicle control.

  • Compound Application: Perfuse the (2-(tert-Butyl)-1H-indol-3-yl)methanol derivative at escalating concentrations (0.1 µM, 1 µM, 10 µM, 30 µM).

  • Voltage Protocol: Hold cells at -80 mV. Apply a depolarizing prepulse to +20 mV for 2 seconds, followed by a repolarizing step to -50 mV for 2 seconds to elicit the hERG tail current.

  • Data Analysis: Calculate the IC₅₀ based on the fractional block of the tail current. A successful scaffold validation requires an IC₅₀ > 30 µM.

Protocol 2: In Vivo Maximum Tolerated Dose (MTD) & Hepatotoxicity Profiling

Causality: Because the tert-butyl group increases lipophilicity, toxicity cross-validation must shift focus to hepatic clearance and systemic tolerance. This protocol aligns with [3] and standard murine MTD frameworks[4].

  • Cohort Assembly: Utilize 8-week-old female BALB/c mice (n=5 per dose group). Include a vehicle-only control group (e.g., 5% DMSO, 40% PEG300, 5% Tween-80, 50% Saline) to baseline systemic stress[4].

  • Dose Escalation Strategy: Administer the compound via intraperitoneal (IP) injection at 15, 30, 60, and 100 mg/kg.

  • Clinical Observation (Days 1-7): Monitor continuously for morbidity, piloerection, and labored breathing. Weigh mice daily. Validation Rule: The MTD is strictly defined as the highest dose resulting in <10% body weight loss with no overt clinical signs of distress[4].

  • Biomarker Extraction: At Day 7 (or upon reaching humane endpoints), euthanize via CO₂ asphyxiation. Immediately draw blood via cardiac puncture.

  • Hepatotoxicity Cross-Validation: Centrifuge blood to isolate serum. Quantify Alanine Aminotransferase (ALT) and Aspartate Aminotransferase (AST) levels. An ALT/AST elevation >3x the vehicle control indicates dose-limiting hepatotoxicity, overriding the weight-loss MTD threshold.

Workflow Visualization

Workflow Syn Compound Synthesis & Formulation InVitro In Vitro Patch-Clamp (hERG IC50) Syn->InVitro MTD In Vivo MTD Profiling (BALB/c Mice) InVitro->MTD IC50 > 30 µM Hepato Hepatotoxicity & PK Clearance MTD->Hepato Data Cross-Validation & Lead Selection Hepato->Data

Sequential cross-validation workflow for preclinical toxicity profiling.

References

  • Title: Conformational Refinement of Hydroxamate-Based Histone Deacetylase Inhibitors and Exploration of 3-Piperidin-3-ylindole Analogues of Dacinostat (LAQ824) Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

  • Title: A systematic investigation of the maximum tolerated dose of cytotoxic chemotherapy with and without supportive care in mice Source: BMC Cancer (PubMed Central) URL: [Link]

  • Title: OECD Guidelines for the Testing of Chemicals, Section 4: Health Effects Source: OECD iLibrary URL: [Link]

Sources

Safety & Regulatory Compliance

Safety

(2-(tert-Butyl)-1H-indol-3-yl)methanol proper disposal procedures

Comprehensive Operational Guide: Safe Handling and Disposal of (2-(tert-Butyl)-1H-indol-3-yl)methanol As a Senior Application Scientist, I frequently encounter questions regarding the lifecycle management of specialized...

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Author: BenchChem Technical Support Team. Date: April 2026

Comprehensive Operational Guide: Safe Handling and Disposal of (2-(tert-Butyl)-1H-indol-3-yl)methanol

As a Senior Application Scientist, I frequently encounter questions regarding the lifecycle management of specialized research chemicals. (2-(tert-Butyl)-1H-indol-3-yl)methanol is a sterically hindered indole derivative utilized in advanced drug discovery and organic synthesis[1]. While its bulky tert-butyl group provides unique conformational stability and target selectivity, the inherent chemical properties of the indole scaffold necessitate rigorous safety and disposal protocols[1][2].

Improper disposal not only risks regulatory non-compliance but also poses severe environmental hazards due to the compound's lipophilicity and aquatic toxicity[3][4]. This guide provides a self-validating, step-by-step operational framework for the proper disposal of (2-(tert-Butyl)-1H-indol-3-yl)methanol, ensuring laboratory safety and environmental integrity.

Physicochemical & Hazard Profiling

Before initiating any disposal workflow, it is critical to understand the physicochemical properties driving the hazard profile. Indole derivatives are generally characterized by acute toxicity, skin/eye irritation, and environmental persistence[3][5].

Property/HazardClassification / DataOperational Implication
Chemical Class Substituted IndoleRequires high-temperature incineration for complete thermal destruction of the stable heterocyclic ring[6].
GHS Health Hazards Acute Tox. 4 (Oral/Dermal), Skin Irrit. 2, Eye Irrit. 2AMandatory use of nitrile gloves, chemical safety goggles, and a lab coat during all handling[2][5].
Aqueous Solubility Low (Lipophilic, log Pow > 2.0)Strictly prohibit drain disposal. The compound will precipitate in plumbing and pose chronic toxicity risks to aquatic ecosystems[3].
Physical State Solid (Powder/Crystals)High risk of aerosolization. All transfers and waste consolidation must occur under an active chemical fume hood[3].

Causality-Driven Waste Segregation Strategy

Effective waste management begins at the point of generation. Mixing incompatible waste streams can lead to exothermic reactions, toxic gas evolution, or exponentially increased disposal costs.

  • Why segregate halogenated vs. non-halogenated solvents? If (2-(tert-Butyl)-1H-indol-3-yl)methanol is dissolved in a halogenated solvent (e.g., Dichloromethane), the entire mixture must be incinerated at specialized facilities equipped with acid-gas scrubbers to neutralize hydrochloric acid (HCl) byproducts[6]. Mixing it with non-halogenated waste (e.g., Methanol) unnecessarily converts cheaper non-halogenated waste into expensive halogenated waste.

  • Why use High-Density Polyethylene (HDPE)? HDPE provides superior chemical resistance against the organic solvents typically used to dissolve indole derivatives, preventing container degradation and leaks over time[5][7].

Step-by-Step Disposal Protocols

Protocol 1: Solid Waste Consolidation (Powders and Crystals)
  • Preparation: Don appropriate PPE (nitrile gloves, lab coat, safety goggles). Ensure the chemical fume hood is operational and pulling adequate airflow[5].

  • Collection: Carefully sweep or use a disposable anti-static spatula to transfer solid (2-(tert-Butyl)-1H-indol-3-yl)methanol into a wide-mouth HDPE container[3][7]. Avoid generating dust.

  • Containment: Double-bag any contaminated weighing paper, spatulas, or Kimwipes in transparent, heavy-duty polyethylene bags before placing them in the solid hazardous waste bin[7].

  • Labeling: Affix a hazardous waste label immediately. Specify the chemical name "(2-(tert-Butyl)-1H-indol-3-yl)methanol", the primary hazard ("Toxic/Irritant"), and the date of initial accumulation[4][5].

Protocol 2: Liquid Waste Consolidation (Solutions)
  • Compatibility Check: Verify whether the solvent carrying the indole is halogenated (e.g., Chloroform) or non-halogenated (e.g., Ethyl Acetate, DMSO).

  • Transfer: Using a secondary containment tray, carefully pour the solution into the designated liquid waste carboy (compatible glass or HDPE)[4][5]. Use a funnel to prevent splashing.

  • Cap and Seal: Never leave a waste funnel in the carboy. Cap the container tightly immediately after use to prevent the volatilization of toxic vapors and comply with EPA closed-container regulations[4].

DisposalWorkflow Start Waste Generation: (2-(tert-Butyl)-1H-indol-3-yl)methanol Decision Physical State? Start->Decision Solid Solid Waste (Powder/Crystals) Decision->Solid Solid Liquid Liquid Waste (Organic Solvents) Decision->Liquid Solution SolidCont HDPE Container (Double-bagged) Solid->SolidCont LiquidCont Segregate: Halogenated vs. Non-Halogenated Liquid->LiquidCont EHS EHS Pickup & High-Temp Incineration SolidCont->EHS LiquidCont->EHS

Workflow for segregating and disposing of (2-(tert-Butyl)-1H-indol-3-yl)methanol waste.

Spill Response & Decontamination Workflow

A spill involving (2-(tert-Butyl)-1H-indol-3-yl)methanol requires immediate, calculated action to prevent dermal exposure and environmental release.

Step-by-Step Spill Protocol:
  • Assess & Isolate: Determine the spill size. For spills >50g or those occurring outside a fume hood in a poorly ventilated area, evacuate the immediate vicinity and contact your institution's Environmental Health and Safety (EHS) department immediately[7].

  • Containment: For manageable spills, surround the powder or liquid with an inert absorbent material such as vermiculite or sand[7]. Do not use combustible absorbents like sawdust.

  • Collection: Use a plastic scoop (avoid metal if spark hazards exist from flammable solvents) to collect the absorbed mixture. Place it into a designated HDPE spill-cleanup container[3][7].

  • Decontamination: Wash the affected surface with a compatible solvent (e.g., a small amount of ethanol) followed by a 10% bleach solution or soapy water to degrade residual organics. Collect all wash liquids and cleaning materials as hazardous waste[7].

SpillResponse Spill Spill Detected Assess Assess Size & Ventilation Spill->Assess Evacuate Evacuate & Call EHS (Large Spill / Poor Vent) Assess->Evacuate >50g or Unsafe Contain Contain Spill (Small Spill) Assess->Contain <50g & Safe Absorb Apply Inert Absorbent (Sand/Vermiculite) Contain->Absorb Collect Collect in HDPE Waste Container Absorb->Collect Decon Decontaminate Surface (Solvent/Bleach Wash) Collect->Decon

Step-by-step spill response and decontamination pathway for indole derivatives.

Regulatory Compliance & EPA Guidelines

Under the Resource Conservation and Recovery Act (RCRA), while (2-(tert-Butyl)-1H-indol-3-yl)methanol may not have a specific "U" or "P" listing, it must be managed as a characteristic hazardous waste due to its toxicity profile[3][4].

  • F-Listed Solvents: If the compound is dissolved in spent solvents like methanol, toluene, or carbon disulfide, the resulting mixture falls under EPA F-listed waste codes (e.g., F003, F005) and must be labeled and disposed of accordingly[8][9].

  • Storage Limits: Academic and commercial laboratories must adhere to EPA Subpart K or standard generator rules, ensuring waste is not stored for more than 90 to 180 days (depending on generator status) and is kept in a designated Satellite Accumulation Area (SAA)[4].

  • Final Destruction: The EPA mandates that organic chemical waste of this nature be subjected to high-temperature incineration to ensure the complete thermal destruction of the heterocyclic ring, preventing soil and groundwater contamination[6].

References

  • Daniels Health. "How to Ensure Safe Chemical Waste Disposal in Laboratories." Available at:[Link]

  • PubChem, National Institutes of Health. "2-tert-Butyl-1H-indole | C12H15N | CID 594166." Available at: [Link]

  • Journal of Medicinal Chemistry, ACS Publications. "Selective Inhibition of Histone Deacetylase 10: Hydrogen Bonding to the Gatekeeper Residue is Implicated." Available at: [Link]

  • U.S. Environmental Protection Agency (EPA). "Engineering Handbook for Hazardous Waste Incineration." Available at: [Link]

  • U.S. Environmental Protection Agency (EPA). "Hazardous Waste Listings." Available at: [Link]

  • Western Kentucky University (WKU). "EPA HAZARDOUS WASTE CODES." Available at:[Link]

Sources

Handling

Personal protective equipment for handling (2-(tert-Butyl)-1H-indol-3-yl)methanol

As a Senior Application Scientist, I approach laboratory safety not as a mere compliance exercise, but as a critical extension of experimental design. When handling specialized organic intermediates like (2-(tert-Butyl)-...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I approach laboratory safety not as a mere compliance exercise, but as a critical extension of experimental design. When handling specialized organic intermediates like (2-(tert-Butyl)-1H-indol-3-yl)methanol , understanding the molecular causality behind its hazards is paramount. This guide provides a self-validating operational framework for researchers and drug development professionals, ensuring that every handling step logically mitigates the specific risks posed by this indole derivative.

Chemical Profile & Hazard Causality

To design an effective safety protocol, we must first understand the molecular behavior of (2-(tert-Butyl)-1H-indol-3-yl)methanol. The molecule features a bulky, lipophilic tert-butyl group attached to an indole core, capped with a reactive hydroxymethyl moiety.

  • Dermal Penetration Risk: The lipophilic nature of the substituted indole ring enhances its ability to partition into the stratum corneum. If dissolved in organic solvents (e.g., DMSO or methanol), its dermal permeability increases exponentially, making skin exposure a severe risk for systemic absorption[1].

  • Mucosal Irritation: The hydroxymethyl group readily engages in hydrogen bonding with the moisture on mucosal surfaces in the respiratory tract and eyes. This interaction drives the compound's classification as a severe irritant, triggering localized inflammatory responses[2].

  • Particulate Hazard: As a solid crystalline powder, the primary vector for accidental exposure is aerosolized dust generated by static repulsion during weighing or transfer[3].

Quantitative Safety Parameters

The following table summarizes the critical quantitative thresholds and classifications required for safe handling.

ParameterSpecification / ValueOperational Rationale
CAS Number 773871-41-3Unique identifier for inventory and waste tracking.
Molecular Weight ~203.28 g/mol Required for precise molarity calculations during assay prep.
GHS Hazard Codes H302, H315, H319, H335Harmful if swallowed; Causes skin/eye/respiratory irritation[2].
Fume Hood Face Velocity 80 – 120 fpm (feet per min)Minimum airflow required to capture aerosolized indole dust[1].
Glove Thickness (Minimum) >0.11 mm (Splash) / >0.30 mm (Full)Prevents breakthrough of lipophilic organic compounds[4].
Storage Temperature 2°C to 8°C (Typical)Minimizes thermal degradation and vapor pressure buildup.

Personal Protective Equipment (PPE) Matrix

Every piece of PPE serves as a specific barrier against a defined molecular threat. Do not substitute materials without consulting chemical compatibility charts.

Protection TypeRequired EquipmentCausality & Scientific Rationale
Eye/Face NIOSH/EN 166 Chemical GogglesSafety glasses are insufficient. Goggles form a seal that prevents aerosolized indole dust from interacting with the aqueous environment of the cornea, preventing H319 serious eye irritation[4].
Hand Nitrile Gloves (Double-gloved)Latex offers poor resistance to non-polar organic moieties. Nitrile provides a robust barrier against the lipophilic tert-butyl indole core. Double-gloving ensures a sterile inner layer if the outer layer is contaminated[1].
Body Flame-resistant Lab CoatShields the body from accidental spills. The tightly woven fabric prevents micro-particulates from embedding into personal clothing, mitigating chronic low-dose exposure[1].
Respiratory N95/P100 Particulate RespiratorMandatory only if handling outside a certified fume hood or during a large spill. Prevents inhalation of fine crystalline dust, directly mitigating H335 respiratory irritation[2].

Operational Workflow: Safe Handling Protocol

A robust safety protocol must be a self-validating system. Follow this methodology to ensure continuous verification of your safety barriers.

Step 1: Environmental Validation Before opening the chemical container, verify the fume hood face velocity.

  • Self-Validation: Do not rely solely on the digital monitor. Perform a "tissue test" by holding a small strip of Kimwipe at the sash opening; it should pull inward steadily at a 45-degree angle.

Step 2: PPE Integrity Check Don your PPE.

  • Self-Validation: Trap air inside your nitrile gloves and roll the cuff to inflate the fingers. If the glove holds pressure without deflating, the barrier is intact and free of micro-tears.

Step 3: Anti-Static Transfer Use an anti-static weighing spatula (or a grounded metal spatula) to transfer the (2-(tert-Butyl)-1H-indol-3-yl)methanol.

  • Causality: Static electricity causes dry powders to repel each other and aerosolize. Grounding the transfer tool prevents the generation of inhalable dust.

Step 4: Decontamination Wipe down all spatulas, balances, and hood surfaces with an appropriate solvent (e.g., isopropanol) followed by distilled water.

  • Self-Validation: Wipe the surface with a secondary, dry Kimwipe. If the wipe remains completely clean, the surface is decontaminated.

SafeHandling A 1. Risk Assessment & Hood Verification B 2. Don PPE & Integrity Check A->B C 3. Anti-static Material Transfer B->C D 4. Solvent/Water Decontamination C->D E 5. Doff PPE & Wash Hands D->E

Workflow for the safe handling, transfer, and validation of indole derivatives.

Emergency Response & Spill Protocol

In the event of an accidental spill, immediate and logical action is critical to prevent environmental contamination and personnel exposure.

  • Isolate the Area: Immediately alert colleagues and restrict access to the spill zone[4].

  • Assess the State:

    • For Solid Spills: Do not dry sweep, as this aerosolizes the compound. Lightly moisten an absorbent pad with water or a compatible solvent to trap the dust, then collect it mechanically[5].

    • For Liquid Solutions: Apply an inert, non-combustible absorbent material (e.g., vermiculite or sand) to soak up the solvent containing the dissolved indole[6].

  • Neutralize and Clean: Wash the affected area with soap and plenty of water to remove residual lipophilic traces[2].

Waste Management & Disposal Plan

Indole derivatives must never be discharged into the municipal water supply due to potential aquatic toxicity and environmental persistence[4].

  • Segregation: Collect all contaminated consumables (gloves, wipes, weigh boats) and chemical residues in a designated, properly labeled hazardous waste container[1].

  • Sealing: Ensure the container is tightly sealed to prevent the sublimation or escape of volatile organic solvents used during the experiment.

  • Incineration: Contact a licensed professional waste disposal service. The material must be dissolved in a combustible solvent and destroyed in a chemical incinerator equipped with an afterburner and scrubber to prevent the release of toxic nitrogen oxides (NOx)[4].

DisposalPlan Spill Waste Generation or Chemical Spill State Physical State? Spill->State Solid Moisten & Sweep (Avoid Dust) State->Solid Solid Powder Liquid Absorb with Inert Material State->Liquid Solution Seal Seal in Hazardous Waste Container Solid->Seal Liquid->Seal Incinerate Chemical Incinerator (Afterburner/Scrubber) Seal->Incinerate

Decision matrix for the containment and disposal of indole-based chemical waste.

Sources

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